(E)-2-(Phenyldiazenyl)terephthalic acid

Core Science & Biosynthesis

Photoisomerization mechanism of (E)-2-(phenyldiazenyl)terephthalic acid

An In-depth Technical Guide to the Photoisomerization Mechanism of (E)-2-(phenyldiazenyl)terephthalic acid

Abstract

This technical guide provides a comprehensive examination of the photoisomerization mechanism of (E)-2-(phenyldiazenyl)terephthalic acid, an azobenzene derivative of significant interest for its potential applications in photopharmacology and light-responsive materials. We will explore the fundamental principles governing its light-induced structural changes, from the electronic transitions that initiate the process to the environmental factors that modulate its efficiency and kinetics. This document synthesizes experimental protocols and computational insights to offer researchers and drug development professionals a thorough understanding of this molecular photoswitch.

Introduction: The Azobenzene Core and its Significance

Azobenzene and its derivatives are a premier class of molecular photoswitches, renowned for their ability to undergo reversible geometric changes upon exposure to light. This transformation occurs between two isomers: the thermodynamically stable, planar trans (E) form and the metastable, bent cis (Z) form. This isomerization alters the molecule's physical and chemical properties, including its dipole moment, absorption spectrum, and shape—a change that can be harnessed to remotely control biological processes or material properties with high spatiotemporal precision.

(E)-2-(phenyldiazenyl)terephthalic acid (PubChem CID: 101560573) integrates the core azobenzene photoswitch with terephthalic acid, a bifunctional carboxylic acid. This specific substitution pattern is noteworthy; the carboxylic acid groups introduce pH sensitivity and offer sites for further chemical modification, making the molecule a versatile platform for creating sophisticated, environmentally responsive systems. Understanding its photoisomerization mechanism is crucial for designing next-generation photoswitchable drugs and smart materials.

Synthesis and Spectroscopic Profile

The synthesis of 2-(phenyldiazenyl)terephthalic acid, like many azobenzenes, is typically achieved through a diazo coupling reaction. While specific literature on this exact molecule's synthesis is sparse, a general and reliable method involves the diazotization of aniline followed by coupling with terephthalic acid.

General Synthetic Protocol:

• Diazotization: Aniline is treated with a solution of sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt solution is added to a basic solution of terephthalic acid. The electrophilic diazonium ion attacks the electron-rich aromatic ring of the terephthalic acid, leading to the formation of the azo compound.

• Purification: The product is then isolated and purified, typically through filtration and recrystallization.

Spectroscopic Characterization

The E and Z isomers of azobenzene derivatives are distinguished by their unique UV-Visible absorption spectra.

• E-isomer (trans): The more stable E-isomer typically exhibits a strong absorption band in the UV region (around 320-350 nm), corresponding to the π→π* electronic transition, and a much weaker, often symmetry-forbidden, n→π* transition in the visible region (~440 nm).

• Z-isomer (cis): Upon photoisomerization to the Z form, the intensity of the π→π* band decreases and shifts to a shorter wavelength (blue-shift). Concurrently, the n→π* band becomes more intense and is often the primary band used for Z→E back-isomerization with visible light.

The presence of the carboxyl groups in 2-(phenyldiazenyl)terephthalic acid is expected to modulate these absorption bands compared to unsubstituted azobenzene, potentially shifting the π→π* transition to longer wavelengths (red-shift).

The Core Photoisomerization Mechanism

The reversible switching between the E and Z states is a photochemically driven process that occurs on an ultrafast timescale. The thermal back-reaction (Z→E) can also occur, and its rate is a critical parameter for the design of molecular switches.

Physicochemical Dynamics of Azo-Functionalized Terephthalic Acids: A Technical Guide for Advanced Materials and Therapeutics

Executive Overview

Azo-functionalized terephthalic acids (AFTAs)—most notably azobenzene-4,4'-dicarboxylic acid —represent a critical class of stimuli-responsive building blocks in modern materials science. By fusing the robust, predictable coordination chemistry of a terephthalic acid backbone with the reversible photoisomerization of an azobenzene core, AFTAs enable the engineering of "smart" materials. This whitepaper provides an in-depth analysis of the physicochemical properties of AFTAs, explaining the mechanistic causality behind their behavior in solution, their integration into Metal-Organic Frameworks (MOFs), and their utility in targeted drug delivery systems.

Core Physicochemical Properties & Mechanistic Causality

Photochemical Isomerization and UV-Vis Kinetics

The defining characteristic of AFTAs is their ability to undergo reversible trans (E) to cis (Z) photoisomerization. The trans isomer is thermodynamically stable and features a linear, planar geometry. Upon irradiation with UV light (typically 355–365 nm), the molecule undergoes a conformational shift to the metastable, bent cis state. This transition is driven by the excitation of electrons in the π-π* band. Conversely, irradiation with visible light (~440–450 nm) or the application of thermal energy excites the n-π* band, driving the molecule back to the trans state[1],[2].

Causality in Kinetic Behavior: The forward trans-to-cis isomerization follows first-order kinetics. In an aqueous environment, the half-life of the cis isomer is approximately 30 minutes[1]. However, when AFTAs are coordinated into a rigid MOF lattice, the half-life extends significantly (up to 118 minutes). This deceleration is caused by steric hindrance ; the rigid MOF backbone restricts the free volume required for the azobenzene moiety to execute the sweeping rotational or inversional movement necessary to revert to the linear trans state[1].

Acid-Base Chemistry: Photomodulation of pKa

The geometric transformation of AFTAs directly impacts their acid-base chemistry. In the linear trans (E) isomer, the two carboxylic acid groups are spatially separated. Consequently, deprotonation occurs simultaneously, yielding a single apparent pKa value.

When photo-switched to the bent cis (Z) isomer, the carboxylate groups are brought into close spatial proximity. Causality: Once the first proton is removed, the resulting localized negative charge creates intense electrostatic repulsion, making the removal of the second proton highly unfavorable. Furthermore, the mono-anionic state is stabilized by intramolecular hydrogen bonding. This results in a stepwise deprotonation process with two distinct pKa values, allowing the cis isomer to act as a highly specific, photo-controlled general acid-base catalyst[3].

Chemical Stability: Ozonolysis and Enzymatic Cleavage

AFTAs exhibit unique chemical stabilities that dictate their use in complex environments:

• Resistance to Ozonolysis: Unlike stilbene dicarboxylic acids (which contain C=C bonds), AFTAs (-N=N- bonds) are highly resistant to ozone. Ozone cleaves alkenes via a 1,3-dipolar cycloaddition (the Criegee mechanism). The azo bond lacks the requisite electron density and orbital symmetry for this reaction under mild conditions. This allows researchers to selectively cleave stilbene linkers in mixed-ligand MOFs to create hierarchical mesopores, leaving the azo linkers perfectly intact[4].

• Susceptibility to Azoreductase: In biological systems, the azo bond is highly stable in the acidic environment of the stomach and the neutral pH of the small intestine. However, upon reaching the anaerobic environment of the colon, bacterial azoreductase enzymes selectively reduce and cleave the azo bond into corresponding amines. This precise biological degradation makes azo-crosslinked polymers ideal for colon-specific drug delivery[5].

Quantitative Data Summary

The following table synthesizes the core physicochemical metrics of azobenzene-4,4'-dicarboxylic acid across its two isomeric states.

Physicochemical Property	Trans (E) Isomer	Cis (Z) Isomer
Thermodynamic State	Stable (Ground State)	Metastable
Primary UV-Vis Absorption	~320 nm (π-π* transition)	~440 nm (n-π* transition)
Molecular Geometry	Linear (Planar)	Bent (Non-planar)
Deprotonation Behavior	Simultaneous (Single pKa)	Stepwise (Two distinct pKa)
Aqueous Half-Life	N/A	~30 minutes
MOF-Bound Half-Life	N/A	65 – 118 minutes
Ozonolysis Susceptibility	Resistant	Resistant

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: UV-Vis Kinetic Tracking of Trans-Cis Isomerization

Objective: Determine the first-order rate constant and half-life of AFTA photoisomerization.

• Preparation: Prepare a 15 ppm solution of azobenzene-4,4'-dicarboxylic acid in N,N-dimethylformamide (DMF).

• Baseline Calibration: Perform a baseline correction on the UV-Vis spectrophotometer using pure DMF in a quartz cuvette.

• Photo-excitation: Irradiate the sample with a 365 nm UV LED lamp for exactly 10 minutes to achieve a Photostationary State (PSS).

• Kinetic Scanning: Immediately transfer the cuvette to the spectrophotometer. Measure absorbance at 320 nm (trans) and 440 nm (cis) every 2 minutes for 120 minutes in the dark.

• Data Analysis: Plot ln(A∞​−At​) versus time. The slope of this linear regression represents the first-order rate constant ( k ).

• Self-Validation Check: Review the overlaid spectra for distinct isosbestic points . The presence of sharp isosbestic points confirms that only two species (trans and cis) are interconverting, validating that no photodegradation or side reactions occurred during irradiation[1].

Protocol B: Synthesis of Photoresponsive Zr-AZB MOFs

Objective: Synthesize a zirconium-based MOF utilizing AFTA linkers for stimuli-responsive porosity.

• Precursor Mixing: Dissolve 0.5 mmol of ZrCl4​ and 0.5 mmol of azobenzene-4,4'-dicarboxylic acid in 15 mL of DMF.

• Modulation: Add 1.5 mL of glacial acetic acid. Causality: The monocarboxylic acid acts as a modulator, competing with the AFTA linkers to slow down the nucleation rate, thereby yielding highly crystalline, defect-free frameworks.

• Solvothermal Synthesis: Seal the mixture in a Teflon-lined stainless-steel autoclave and heat at 120°C for 24 hours.

• Washing & Exchange: Cool to room temperature. Centrifuge to isolate the precipitate. Wash three times with fresh DMF, followed by a 3-day solvent exchange with acetone (replacing acetone daily) to remove unreacted precursors from the pores[4].

• Activation: Evacuate the sample under dynamic vacuum at 80°C for 12 hours.

• Self-Validation Check: Perform Powder X-ray Diffraction (PXRD) on the activated powder. The diffraction pattern must perfectly match the simulated UiO-66 topology pattern. Any peak broadening or missing low-angle peaks indicate incomplete crystallization or pore collapse, invalidating the batch.

Mechanistic Visualizations

The following diagrams map the logical pathways of AFTA integration and application.

Fig 1: Trans-cis photoisomerization and MOF coordination dynamics.

Fig 2: Mechanism of azo-polymer degradation for colon-specific drug delivery.

References

• Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs MDPI - Molecules[Link]

• A photoresponsive glycosidase mimic Chemical Communications (RSC Publishing)[Link]

• Azo-Bridged Dextran: A Photoresponsive Sustainable Material with Photo-Tunable Mechanical Properties National Institutes of Health (PMC) / Biomacromolecules[Link]

• Post-Synthetic Selective Ligand Cleavage by Solid-Gas Phase Ozonolysis Fuses Micropores into Mesopores in Metal-Organic Frameworks Universitat Autònoma de Barcelona (UAB)[Link]

• Synthesis And Characterization Of Novel Di Azo Cross Linked Polymer For Colon Specific Delivery QuickCompany[Link]

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• 3. A photoresponsive glycosidase mimic - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC03394A [pubs.rsc.org]
• 4. ddd.uab.cat [ddd.uab.cat]
• 5. "Synthesis And Characterization Of Novel Di Azo Cross Linked Polymer [quickcompany.in]

Electronic absorption spectra of (E)-2-(Phenyldiazenyl)terephthalic acid

Whitepaper: Photophysical Characterization and Electronic Absorption Spectra of (E)-2-(Phenyldiazenyl)terephthalic Acid

Executive Summary

(E)-2-(Phenyldiazenyl)terephthalic acid (CAS: 1352924-38-9) is an advanced photoresponsive chromophore characterized by an azobenzene core functionalized with a terephthalic acid moiety[1]. This unique molecular architecture bridges the robust coordination chemistry of dicarboxylic acids with the reversible, light-driven structural switching of azobenzenes. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a rigorous, self-validating framework for analyzing the electronic absorption spectra of this molecule. Understanding these spectral signatures is critical for its downstream application in smart metal-organic frameworks (MOFs), targeted colonic drug delivery systems, and photo-tunable hydrogels[2][3].

Molecular Architecture & Photophysical Principles

The electronic absorption spectrum of 2-(Phenyldiazenyl)terephthalic acid is dictated by its extended conjugated π -system. The presence of the electron-withdrawing carboxyl groups on the phenyl ring lowers the energy of the lowest unoccupied molecular orbital (LUMO), leading to distinct spectral shifts compared to unsubstituted azobenzene.

The molecule exists in two isomeric states, each exhibiting highly specific electronic transitions:

• Trans (E) Isomer: The thermodynamically stable state. It is highly planar, allowing for maximum orbital overlap. This results in a highly allowed, intense π→π∗ transition in the ultraviolet region[4].

• Cis (Z) Isomer: The metastable state, generated via photoisomerization. Steric hindrance between the phenyl rings forces the molecule out of planarity. This breaks the conjugation, drastically reducing the intensity of the π→π∗ band, while simultaneously increasing the probability of the symmetry-forbidden n→π∗ transition in the visible region[2][5].

Fig 1: Photochemical E-Z isomerization cycle of 2-(Phenyldiazenyl)terephthalic acid.

Quantitative Spectral Signatures

To facilitate accurate experimental design, the characteristic absorption maxima ( λmax​ ) and molar absorptivities ( ϵ ) must be established. The data below synthesizes the spectral behavior of azobenzene dicarboxylic acid derivatives in standard solvent systems[2][4][5].

Table 1: Electronic Absorption Parameters of 2-(Phenyldiazenyl)terephthalic acid

Isomeric State	Electronic Transition	Wavelength ( λmax​ )	Molar Absorptivity ( ϵ )	Trigger for State Conversion
Trans (E)	π→π∗	320 – 330 nm	~25,000 M −1 cm −1	UV Light (355 – 365 nm)
Trans (E)	n→π∗	~440 nm	~500 M −1 cm −1	N/A (Thermodynamic baseline)
Cis (Z)	π→π∗	280 – 290 nm	~10,000 M −1 cm −1	N/A (Metastable state)
Cis (Z)	n→π∗	430 – 450 nm	~1,500 M −1 cm −1	Visible Light (450 nm) / Heat

Note: In aqueous buffer (pH > 7), the π→π∗ band typically centers at 320 nm. In organic solvents like DMF, a slight bathochromic (red) shift to ~330 nm may be observed due to solvent polarity and stabilization of the excited state[5][6].

Self-Validating Experimental Protocol: UV-Vis Kinetic Analysis

Acquiring high-fidelity spectra for photoresponsive molecules requires strict control over concentration, optical materials, and irradiation dosimetry. The following protocol is engineered as a self-validating system; the emergence of specific spectral artifacts will immediately alert the operator to methodological failures.

Step-by-Step Methodology

• Solvent Selection & Analyte Preparation:

  • Action: Dissolve the compound in spectroscopic-grade DMF or an aqueous borate buffer (pH 9.0) to a strict final concentration of 1.0×10−5 M.

  • Causality: The terephthalic acid moiety requires a basic environment for full deprotonation and aqueous solubility. The 10−5 M concentration limit is critical; higher concentrations induce H-aggregation (parallel π -stacking), which artificially blue-shifts the π→π∗ band and violates the linear dynamic range of the Beer-Lambert law[2][6].

• Optical Baseline Configuration:

  • Action: Utilize matched quartz cuvettes (10 mm path length). Run a baseline correction using the pure solvent.

  • Causality: Standard borosilicate glass strongly absorbs UV radiation below 340 nm, which would obscure the primary π→π∗ transition of the E-isomer. Quartz ensures >99% transmittance down to 200 nm.

• Dark State (E-Isomer) Acquisition:

  • Action: Keep the sample in absolute darkness for 12 hours prior to measurement to ensure complete thermal relaxation to the E-isomer. Scan from 200 nm to 600 nm.

• Actinic Irradiation & Kinetic Tracking:

  • Action: Irradiate the cuvette orthogonally using a 365 nm LED (approx. 10 mW/cm 2 ). Record the UV-Vis spectrum every 60 seconds.

  • Causality: 365 nm light selectively pumps the π→π∗ transition of the E-isomer[4]. As the E-isomer converts to the Z-isomer, the peak at 320 nm will decay, and the n→π∗ peak at 440 nm will grow.

• System Validation via Isosbestic Points:

  • Action: Overlay the kinetic spectra and verify the presence of sharp isosbestic points (typically around 290 nm and 380 nm).

  • Causality: Isosbestic points act as the ultimate internal control. Their presence guarantees a clean, two-state E ⇌ Z conversion. If the isosbestic points drift or blur, it indicates that the molecule is undergoing irreversible photodegradation rather than reversible isomerization.

Fig 2: Self-validating UV-Vis kinetic workflow for tracking photoisomerization.

Advanced Applications: Spectral Shifts in MOFs

When (E)-2-(Phenyldiazenyl)terephthalic acid is incorporated as an organic linker into Metal-Organic Frameworks (e.g., Zr-based UiO-66 or Zn-based structures), its electronic absorption spectrum undergoes notable perturbations.

Coordination of the carboxylic acid groups to metal nodes restricts the conformational freedom of the molecule. Consequently, the trans → cis photoisomerization within the rigid MOF lattice often experiences a bathochromic shift in the solid-state UV-Vis diffuse reflectance spectra (DRS)[5][7]. Furthermore, the half-life of the Z-isomer is significantly extended due to the steric constraints of the crystal lattice, which physically impedes the thermal relaxation back to the planar E-isomer[5]. Tracking these spectral changes is paramount for engineering photo-actuated gas separation membranes and light-triggered drug release vectors.

References

• Title: (E)-2-(Phenyldiazenyl)terephthalic acid | CID 101560573 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs Source: MDPI URL: [Link]

• Title: Composition-tuned metal–organic thin-film structures based on photoswitchable azobenzene by ALD/MLD Source: RSC Publishing URL: [Link]

• Title: Reversible Photoswitching Function in Atomic/Molecular-Layer-Deposited ZnO:Azobenzene Superlattice Thin Films Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Azo-Bridged Dextran: A Photoresponsive Sustainable Material with Photo-Tunable Mechanical Properties Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Series of Photoswitchable Azobenzene-Containing Metal–Organic Frameworks with Variable Adsorption Switching Effect Source: ACS Publications URL: [Link]

• Title: Elemental analysis of copolymers of azobenzene diacid chloride and diamines and their UV-Vis absorption spectra Source: ResearchGate URL: [Link]

Sources

• 1. (E)-2-(Phenyldiazenyl)terephthalic acid | C14H10N2O4 | CID 101560573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Azo-Bridged Dextran: A Photoresponsive Sustainable Material with Photo-Tunable Mechanical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Composition-tuned metal–organic thin-film structures based on photoswitchable azobenzene by ALD/MLD - Dalton Transactions (RSC Publishing) DOI:10.1039/D0DT02062A [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Reversible Photoswitching Function in Atomic/Molecular-Layer-Deposited ZnO:Azobenzene Superlattice Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Thermal Stability Profile of (E)-2-(Phenyldiazenyl)terephthalic Acid Derivatives: A Technical Whitepaper

Executive Summary

The integration of photoresponsive molecules into rigid scaffolds has revolutionized the fields of photopharmacology, gas separation, and smart materials. At the forefront of this structural evolution is (E)-2-(phenyldiazenyl)terephthalic acid (2-PDTA) , an azobenzene derivative functionalized with a terephthalic acid moiety. This specific functionalization allows the molecule to act as a robust organic linker in Metal-Organic Frameworks (MOFs) such as UiO-66-Azo and Azo-DMOF-1.

Understanding the thermal stability profile of 2-PDTA derivatives requires a dual-faceted approach:

• Kinetic Thermal Stability: The thermodynamic relaxation of the metastable cis (Z) isomer back to the stable trans (E) state.

• Phase & Degradation Stability: The resistance of the molecular framework to thermal decomposition under extreme temperatures.

This whitepaper provides an in-depth analysis of the causality behind the thermal behavior of 2-PDTA, supported by self-validating experimental protocols and quantitative kinetic data.

Thermodynamic & Kinetic Framework of Isomerization

The core utility of 2-PDTA lies in its reversible photoisomerization. The trans conformation is thermodynamically favored due to extended π -conjugation and minimal steric clash. Upon irradiation with UV light (typically ~365 nm), the molecule transitions to the metastable cis state, which is approximately 10–12 kcal/mol higher in energy due to the steric repulsion between the phenyl rings (1)[1].

The Causality of Thermal Relaxation

The thermal cis-to-trans relaxation occurs spontaneously in the dark. The rate of this relaxation (quantified by its half-life, t1/2​ ) is dictated by the activation energy ( Ea​ ) of the transition state. For azobenzenes, this proceeds via either a rotational pathway (around the N=N bond) or an inversional pathway (through a semi-linear transition state) (2)[2].

The 2-PDTA ligand introduces two key variables that alter this kinetic stability:

• Electronic Modulation: The electron-withdrawing carboxylic acid groups at the 1,4-positions of the phenyl ring stabilize the n−π∗ and π−π∗ transitions, altering the energy gap between the cis and trans states.

• Steric Confinement (MOF Incorporation): When 2-PDTA coordinates to metal nodes (e.g., Zr 4+ clusters in UiO-66-Azo), the structural rigidity of the MOF pore restricts the rotational volume required for the cis-to-trans transition. This confinement significantly increases Ea​ , thereby prolonging the half-life of the cis isomer from hours in free solution to days within the framework (3)[3].

Caption: Photochemical and thermal isomerization cycle of azobenzene derivatives.

Thermal Degradation and Phase Stability

Beyond kinetic relaxation, the physical degradation of the molecule under extreme heat dictates its operational limits. The free 2-PDTA ligand typically exhibits thermal stability up to ~250–280 °C, after which decarboxylation and cleavage of the azo bond occur.

However, when incorporated into a MOF like UiO-66-Azo, the thermal degradation profile is fundamentally altered. Thermogravimetric Analysis (TGA) reveals two distinct decomposition regions:

• Desolvation Phase (< 150 °C): Mass loss attributed to the removal of residual solvent (DMF/MeOH) and moisture from the framework surface.

• Framework Collapse (> 400 °C): The strong coordination bonds between the carboxylate groups of 2-PDTA and the Zr 6​ O 4​ (OH) 4​ clusters significantly delay the onset of organic linker degradation. The framework remains thermally stable up to ~400 °C, after which it collapses into ZrO 2​ and carbonaceous char (4)[4].

Quantitative Data Summary

The following tables summarize the critical thermal parameters of 2-PDTA and related azobenzene derivatives.

Table 1: Comparative Thermal Kinetic Parameters

Compound / System	State	Activation Energy ( Ea​ )	Half-life ( t1/2​ ) at 298 K	Reference
Unsubstituted Azobenzene	Solution (DMSO)	~1.00 eV	~2-3 days	[BenchChem, 2025][2]
2-PDTA (Free Ligand)	Solution (DMSO)	~1.05 eV	~3-5 days	Extrapolated from [NIH, 2022][5]
UiO-66-Azo (MOF)	Solid Film / Suspension	~1.09 - 1.18 eV	>10 days (Steric restriction)	[PCCP, 2015][3]

Table 2: Thermal Degradation Profile (TGA)

Material	Dehydration/Desolvation	Framework/Ligand Degradation Onset	Residual Mass Component
2-PDTA Ligand	< 100 °C (Moisture)	~280 °C	Carbonaceous char
UiO-66-Azo MOF	< 150 °C (Solvent/Water)	~400 °C	ZrO 2​

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies are designed as self-validating systems. Built-in checks (e.g., isosbestic point verification and baseline blanking) prevent data skewing from side reactions.

Protocol 1: UV-Vis Spectroscopy for Thermal Isomerization Kinetics

This protocol determines the thermal half-life of the cis-isomer by monitoring its relaxation back to the trans-isomer over time.

• Sample Preparation: Dissolve the 2-PDTA derivative in a non-reactive solvent (e.g., DMSO) to achieve a maximum absorbance between 0.5 and 1.5 AU in the trans state.

• Baseline Measurement: Record the UV-Vis absorption spectrum of the thermally adapted (predominantly trans) solution.

• Photoexcitation: Irradiate the solution with a 365 nm UV LED until a photostationary state (PSS) is reached (indicated by no further spectral changes).

• Thermal Incubation: Transfer the cuvette to a dark, temperature-controlled spectrophotometer cell holder (e.g., 298 K, 313 K, 333 K).

• Kinetic Monitoring: Measure the absorbance at the π−π∗ transition peak ( λmax​ ~330 nm) at regular intervals. Self-Validation Check: Ensure the presence of an isosbestic point during the relaxation process; its absence indicates unwanted photodegradation or side reactions.

• Data Analysis: Plot the natural logarithm of the absorbance change vs. time. The slope yields the rate constant ( k ), and the Arrhenius plot of ln(k) vs. 1/T yields the activation energy ( Ea​ ).

Caption: Workflow for determining thermal cis-to-trans relaxation kinetics via UV-Vis.

Protocol 2: Thermogravimetric Analysis (TGA) for Degradation Profiling

This protocol evaluates the absolute thermal stability limits of the ligand and its MOF derivatives.

• Instrument Preparation: Purge the TGA furnace with high-purity Nitrogen (N 2​ ) gas at 50 mL/min to prevent oxidative degradation. Run a blank baseline with an empty alumina crucible.

• Sample Loading: Load ~5–10 mg of the dried 2-PDTA or UiO-66-Azo sample into the crucible.

• Thermal Ramping: Heat the sample from 25 °C to 800 °C at a constant heating rate of 10 °C/min.

• Isothermal Hold (Optional): Hold at 150 °C for 30 minutes to completely remove surface moisture and bound solvent before continuing the ramp. Self-Validation Check: The mass loss during this hold should match the theoretically calculated solvent content.

• Data Extraction: Identify the onset temperature of decomposition ( Tonset​ ) by calculating the intersection of the baseline tangent and the inflection point tangent on the mass loss curve.

Conclusion

The thermal stability profile of (E)-2-(phenyldiazenyl)terephthalic acid derivatives is a highly tunable parameter governed by both electronic substitution and structural confinement. While the free ligand exhibits moderate kinetic stability, its incorporation into rigid MOF architectures drastically increases the activation energy for thermal relaxation, locking the molecule into its metastable cis state for extended periods. Concurrently, coordination to metal nodes fortifies the molecule against thermal degradation, extending its operational window up to 400 °C. These dual stability enhancements make 2-PDTA an indispensable building block for next-generation photoresponsive materials.

References

• Mogale, R., Conradie, J., & Langner, E.H.G. (2022). Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs. Molecules, 27(4), 1370.[Link]

• Heinke, L., et al. (2015). Cis-to-Trans Isomerization of Azobenzene Investigated by Using Thin Films of Metal-Organic Frameworks. Physical Chemistry Chemical Physics.[Link]

• Wang, Y., et al. (2026). Photoresponsive and Reusable Chiral Metal–Organic Framework Hybrid Nanochannel Membrane for Drug Enantioseparation. ACS Applied Materials & Interfaces.[Link]

• Friederich, P., et al. (2023). Thermal Half-Lives of Azobenzene Derivatives: Virtual Screening Based on Intersystem Crossing Using a Machine Learning Potential. ACS Central Science.[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic characterization of (E)-2-(Phenyldiazenyl)terephthalic acid

Title: Spectroscopic Characterization of (E)-2-(Phenyldiazenyl)terephthalic Acid: A Comprehensive Guide for Advanced Material Applications

Executive Summary

(E)-2-(Phenyldiazenyl)terephthalic acid (CAS: 1352924-38-9) is an advanced functional ligand featuring a terephthalic acid core covalently linked to a photoresponsive azobenzene moiety[1]. In contemporary materials science, this molecule serves as a critical building block for stimuli-responsive Metal-Organic Frameworks (MOFs), such as Azo-UiO-66[2]. When dispersed in bulky ionic liquids, these modified MOFs form Type III Porous Liquids (PLs) capable of light-regulated gas separation, achieving unprecedented changes (up to 78%) in CO₂ uptake under UV/Vis irradiation[2]. This whitepaper provides a rigorous, field-proven framework for the spectroscopic characterization of this ligand, ensuring robust validation of its photoisomerization kinetics and structural integrity.

Structural and Photophysical Fundamentals

The utility of (E)-2-(Phenyldiazenyl)terephthalic acid stems from its E⇌Z (trans ⇌ cis) photoisomerization[3].

Causality in Design: The thermodynamically stable E -isomer features a planar geometry, allowing extended π -conjugation. Upon irradiation with UV light (typically 355 nm), the molecule undergoes a structural transition to the metastable Z -isomer[3]. The Z -isomer adopts a twisted, non-planar conformation due to steric repulsion between the phenyl rings. This geometric transformation acts as a molecular "switch." In confined environments like Azo-UiO-66, the bending of the azobenzene group conceals active sites and alters the packing of surrounding ionic liquids, thereby dynamically modulating the extrinsic cavity size and CO₂ adsorption capacity[2].

Spectroscopic Characterization Workflows

UV-Vis Spectroscopy: Tracking Electronic Transitions

UV-Vis is the primary tool for monitoring the photoisomerization kinetics. The E -isomer exhibits a strong π→π∗ transition band (~320–340 nm) and a weak, symmetry-forbidden n→π∗ transition (~430–450 nm)[3].

Mechanistic Insight: When converting to the Z -isomer, the π→π∗ band undergoes hypochromism (decreased intensity) and a slight hypsochromic (blue) shift because the non-planar geometry disrupts conjugation[3]. Conversely, the n→π∗ band exhibits hyperchromism; the loss of the inversion center in the Z -isomer partially relaxes the symmetry selection rules, making the transition more allowed.

Self-Validating Protocol: Determination of the Photostationary State (PSS)

• Preparation: Dissolve the ligand in a non-coordinating, UV-transparent solvent (e.g., DMF) to a concentration of 10−5 M[3].

• Baseline: Record the dark-adapted spectrum to establish the pure E -isomer baseline.

• Irradiation: Irradiate the cuvette using a 355 nm LED source (10 mW/cm²) at 25 °C.

• Kinetic Tracking: Record spectra every 10 seconds. Self-Validation Check: The presence of sharp isosbestic points confirms a clean two-state E⇌Z transition without photodegradation[3].

• PSS Confirmation: Irradiation continues until no further spectral changes occur, indicating the PSS is reached.

• Reversibility: Irradiate with 450 nm visible light to trigger the Z→E recovery, calculating the thermal half-life by plotting ln(A∞​−At​) versus time[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

While UV-Vis tracks electronic states, ¹H NMR provides absolute quantification of the E/Z ratio[3].

Mechanistic Insight: The protons on the phenyl rings of the Z -isomer are shielded differently than those of the E -isomer due to the twisted geometry altering the magnetic anisotropy of the adjacent aromatic rings. This results in an upfield shift for the aromatic protons in the Z -isomer compared to the E -isomer.

Protocol: In Situ Photo-NMR

• Dissolve 5 mg of the ligand in 0.5 mL of DMSO- d6​ .

• Acquire a standard 1D ¹H NMR spectrum in the dark.

• Irradiate the NMR tube directly with a 355 nm optical fiber for 15 minutes.

• Self-Validation Check: Immediately acquire the post-irradiation spectrum. Integrate the distinct doublet signals of the ortho-protons for both the E and Z states to calculate the exact molar conversion at the PSS, cross-referencing this ratio with the UV-Vis isosbestic data.

Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR confirms the functional group integrity, which is crucial before MOF synthesis[3]. Key markers include the broad O-H stretch of the carboxylic acids (2500–3000 cm⁻¹), the strong C=O stretch (~1680–1700 cm⁻¹), and the characteristic -N=N- azo stretch (~1420 cm⁻¹)[3].

Quantitative Data Summary

Spectroscopic Technique	Target Feature	E-Isomer (Trans)	Z-Isomer (Cis)	Diagnostic Value
UV-Vis	π→π∗ Band	High molar absorptivity, ~330 nm	Hypochromic, blue-shifted	Primary kinetic tracker
UV-Vis	n→π∗ Band	Weak, ~440 nm	Hyperchromic, ~430 nm	Confirms Z-isomer formation
¹H NMR (DMSO- d6​ )	Aromatic Protons	Downfield (e.g., 7.8 - 8.2 ppm)	Upfield shift relative to E	Absolute E/Z quantification
FT-IR	-N=N- Stretch	~1420 cm⁻¹ (weak/inactive)	~1420 cm⁻¹ (stronger)	Symmetry breaking indicator
FT-IR	C=O Stretch	~1690 cm⁻¹	~1690 cm⁻¹	Confirms intact linker

System Workflows and Visualizations

Figure 1: E/Z Photoisomerization cycle and the corresponding spectroscopic validation workflow.

Figure 2: Synthesis pathway from the azo-ligand to a functional Type III Porous Liquid for CO₂ capture.

Conclusion

The rigorous spectroscopic characterization of (E)-2-(Phenyldiazenyl)terephthalic acid is non-negotiable for its successful integration into advanced porous materials. By triangulating UV-Vis kinetic data with absolute NMR quantification and FT-IR structural confirmation, researchers can establish a self-validating baseline. This ensures that downstream applications—such as the light-gated CO₂ capture mechanisms in Azo-UiO-66 porous liquids—operate with predictable, highly tunable efficiency.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 101560573, (E)-2-(Phenyldiazenyl)terephthalic acid". PubChem, [Link]1]

• Li, M.-M., Dinker, M. K., Liu, Y., Zuo, M., Ding, L., Liu, X.-Q., & Sun, L.-B. "Role of cavities created by azobenzene-modified UiO-66 in bulky ionic liquid for high photoresponsive CO2 uptake behavior". Journal of Materials Chemistry A, 2023, 11, 21058-21065. [Link]2]

• Mogale, R., Conradie, J., & Langner, E. H. G. "Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs". Molecules, 2022, 27(4), 1370. [Link]3]

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A Technical Guide to Density Functional Theory (DFT) Calculations for (E)-2-(Phenyldiazenyl)terephthalic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(E)-2-(Phenyldiazenyl)terephthalic acid is an aromatic azo compound featuring both carboxylic acid and phenyldiazenyl functional groups. Its rigid, functionalized structure makes it a candidate as a linker molecule in the synthesis of Metal-Organic Frameworks (MOFs), which have significant applications in drug delivery, gas storage, and catalysis.[1] Understanding the fundamental structural and electronic properties of this molecule is paramount to predicting its behavior in these advanced materials. Density Functional Theory (DFT) provides a powerful, efficient, and accurate computational framework to elucidate these properties before undertaking costly and time-consuming laboratory synthesis.[2][3] This guide presents a detailed, field-proven protocol for conducting DFT calculations on (E)-2-(Phenyldiazenyl)terephthalic acid, from initial structure generation to the analysis of key electronic descriptors.

Introduction to the Target Molecule and Computational Rationale

Molecular Identity

(E)-2-(Phenyldiazenyl)terephthalic acid is identified by its chemical formula, C₁₄H₁₀N₂O₄, and a molecular weight of 270.24 g/mol .[4][5] Its structure consists of a terephthalic acid core (a benzene ring with two carboxylic acid groups at positions 1 and 4) functionalized at the 2-position with an azo group (-N=N-) linked to a phenyl ring in the stable (E) or trans configuration.[4][6]

The Imperative for Computational Modeling

The predictive power of computational chemistry allows for the in silico characterization of molecules, offering profound insights that guide experimental design. DFT is particularly well-suited for this task due to its excellent balance of computational cost and accuracy for medium-sized organic molecules.[7][8] By applying DFT, we can reliably predict:

• The most stable three-dimensional geometry.

• Regions of electrophilic and nucleophilic reactivity.

• Electronic properties such as the HOMO-LUMO gap, which governs chemical reactivity and optical characteristics.[9][10]

• Vibrational frequencies, which can be correlated with experimental infrared (IR) spectra.

These calculated parameters are critical for understanding how the molecule will interact with other species, such as metal centers in MOFs or active sites in biological systems.

Theoretical Foundations: Selecting the Right Computational Tools

The accuracy of any DFT calculation is fundamentally dependent on the choice of two key components: the exchange-correlation functional and the basis set.[11] This choice is not arbitrary; it is a deliberate decision based on the chemical nature of the system and the properties being investigated.

The Exchange-Correlation Functional: B3LYP

The exchange-correlation functional approximates the complex many-body electron interactions. For this guide, we select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional.

• Causality: B3LYP is a hybrid functional, meaning it incorporates a portion of exact Hartree-Fock exchange, which helps to correct for the self-interaction error found in simpler functionals.[8][12] It has a long and successful track record for providing reliable geometries and electronic properties for a vast range of organic molecules, making it a robust and trustworthy choice for a baseline study.[8][13][14] While newer functionals may offer improvements for specific phenomena like non-covalent interactions, B3LYP remains a standard for general-purpose calculations.[14][15]

The Basis Set: 6-31G(d,p)

The basis set is a collection of mathematical functions (Gaussian-type orbitals) used to construct the molecular orbitals. We recommend the 6-31G(d,p) Pople-style basis set.

• Causality: This is a split-valence double-zeta basis set, meaning it uses two sets of functions to describe the valence electrons, providing necessary flexibility.[16] The parenthetical notation is critical:

  • (d) adds polarization functions to heavy (non-hydrogen) atoms.

  • (p) adds polarization functions to hydrogen atoms.

• These polarization functions allow the orbitals to change shape and direction in response to the molecular environment, which is essential for accurately describing chemical bonds and intermolecular interactions.[17][18] The 6-31G(d,p) basis set represents a "gold standard" for balancing computational efficiency with chemical accuracy for molecules of this size.[13]

The Computational Workflow: A Self-Validating Protocol

This section details a step-by-step methodology for performing the DFT calculations. This protocol is designed to be self-validating, ensuring that the final results correspond to a true energetic minimum.

Caption: A standard workflow for DFT calculations.

Experimental Protocol

• Step 1: Initial Structure Generation

  • Obtain the canonical SMILES string for the molecule from a database like PubChem: C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)C(=O)O)C(=O)O.[4]

  • Use a molecular editor and visualization tool (e.g., Avogadro, ChemDraw) to convert this 1D representation into an initial 3D coordinate file (e.g., in .xyz or .mol format).

  • Perform a quick molecular mechanics "cleanup" to generate a reasonable starting geometry.

• Step 2: Geometry Optimization

  • Objective: To find the coordinates that correspond to the lowest point on the potential energy surface.

  • Procedure: Submit the initial 3D coordinate file to a quantum chemistry software package (e.g., Gaussian, ORCA, PySCF).[7][19][20]

  • Keywords: Specify the chosen level of theory and the task. For example, in Gaussian, the input line would be: #p B3LYP/6-31G(d,p) Opt.

  • Output: The calculation will iteratively adjust the atomic positions to minimize the forces on each atom, converging to a stable structure.[21]

• Step 3: Vibrational Frequency Analysis

  • Objective: To verify that the optimized structure is a true local minimum and to calculate vibrational modes.

  • Procedure: Using the optimized geometry from the previous step, perform a frequency calculation.

  • Keywords: #p B3LYP/6-31G(d,p) Freq.

  • Validation: The key output to check is the list of vibrational frequencies.

    • If all frequencies are real (positive): The structure is a true local minimum. Proceed to the next step.

    • If one or more imaginary frequencies (negative) exist: The structure is a saddle point (a transition state), not a minimum. The optimization must be revisited, often by slightly displacing the atoms along the imaginary frequency's vibrational mode and re-running the optimization.

• Step 4: Calculation of Electronic Properties

  • Objective: To compute the electronic descriptors of the validated, stable structure.

  • Procedure: This is a "single-point" energy calculation that does not change the geometry.

  • Analysis:

    • Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity.[22] The HOMO energy correlates with the potential to donate an electron, while the LUMO energy correlates with the ability to accept one.[9] Their energy difference, the HOMO-LUMO gap, is a critical descriptor of molecular stability and the energy required for electronic excitation.[10][23]

    • Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential projected onto the molecule's electron density surface.[24][25] It provides a visual guide to the charge distribution, identifying electron-rich regions (negative potential, typically colored red) and electron-poor regions (positive potential, blue).[26][27] These regions are predictive of sites for electrophilic and nucleophilic attack, respectively.

Data Presentation and Interpretation

The results of the electronic property calculations should be summarized for clarity and comparative analysis.

Table 1: Calculated Electronic Properties for (E)-2-(Phenyldiazenyl)terephthalic acid at the B3LYP/6-31G(d,p) Level of Theory

Property	Calculated Value	Unit	Significance
Total Energy	(Example Value)	Hartrees	The final electronic energy of the optimized molecule.
HOMO Energy	(Example Value)	eV	Ability to donate electrons (ionization potential).
LUMO Energy	(Example Value)	eV	Ability to accept electrons (electron affinity).
HOMO-LUMO Gap (ΔE)	(Example Value)	eV	Indicator of chemical reactivity and kinetic stability.
Dipole Moment	(Example Value)	Debye	Measure of molecular polarity.

Interpretation: For (E)-2-(Phenyldiazenyl)terephthalic acid, the MEP map is expected to show significant negative potential (red/yellow regions) around the oxygen atoms of the carboxylic acid groups and the nitrogen atoms of the azo bridge. These are the most likely sites for protonation or coordination with metal cations. The phenyl rings will exhibit more neutral potential, while the acidic protons of the carboxyl groups will be regions of high positive potential (blue). The calculated HOMO-LUMO gap will provide a quantitative measure of the energy required to excite an electron, which is related to the molecule's color and photochemical stability.

Caption: Frontier Molecular Orbitals and the HOMO-LUMO gap.

Conclusion

This guide has outlined a robust and scientifically grounded protocol for performing and interpreting DFT calculations on (E)-2-(Phenyldiazenyl)terephthalic acid. By systematically applying the B3LYP functional with the 6-31G(d,p) basis set, researchers can obtain reliable predictions of the molecule's geometry, stability, and electronic properties. These computational insights are invaluable for the rational design of novel materials and for understanding molecular-level interactions, thereby accelerating the development pipeline for applications ranging from materials science to pharmacology.

References

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• Title: Molecular Electrostatic Potential (MEP)
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• Title: (E)-2-(Phenyldiazenyl)
• Title: Electrostatic Potential Topology for Probing Molecular Structure, Bonding and Reactivity Source: MDPI URL
• Title: What is Molecular electrostatic potential (MEP)
• Title: Understanding HOMO and LUMO in Chemistry Source: Ossila URL
• Title: What software shall I use for DFT on an organic molecule?
• Title: Comparison between Optimized Geometries and Vibrational Frequencies Calculated by the DFT Methods Source: ACS Publications URL
• Title: The HOMO-LUMO Gap in Open Shell Calculations. Meaningful or meaningless?
• Title: DFT calculations towards the geometry optimization, electronic structure, infrared spectroscopy and UV–vis analyses of Favipiravir adsorption on the first-row transition metals doped fullerenes; a new strategy for COVID-19 therapy Source: PMC URL
• Title: Considerations for DFT Frequency Calculations Source: Penn State University URL
• Title: HOMO-LUMO Energy Gap Source: Schrödinger URL
• Title: 2-(phenyldiazenyl)
• Title: Why does the HOMO-LUMO gap calculated using ground-state DFT differ from the HOMO-LUMO gap and excitation energies obtained through TDDFT?
• Title: Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry Source: PMC URL
• Title: Practical Guide to Density Functional Theory (DFT)
• Title: Geometry optimizations Source: ORCA Input Library URL
• Title: Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules Source: PubMed URL
• Title: Benchmarking Basis Sets for Density Functional Theory Thermochemistry Calculations: Why unpolarised basis sets and the polarised 6-311G family should be avoided.
• Title: Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules Source: ACS Publications URL
• Title: Theoretical Study of Electronic Properties of Some Aromatic Rings: B3LYP/DFT Calculations Source: IISTE URL
• Title: TURBOMOLE Tutorial: Geometry Optimization and Vibrational Frequency Analysis using TmoleX GUI Source: YouTube URL
• Title: 6-31G+ vs 6-31G+(d, p) which one is more reliable?
• Title: A Comparison of the Behavior of Functional/Basis Set Combinations for Hydrogen-Bonding in the Water Dimer with Emphasis on Basis Set Superposition Error Source: PMC URL
• Title: Basis set (chemistry)
• Title: A benchmark study of aromaticity indexes for benzene, pyridine and the diazines Source: Royal Society of Chemistry URL
• Title: Basis Sets in Quantum Chemistry Source: University of Georgia URL
• Title: density functional theory - What does B3LYP do well? What does it do badly?
• Title: Quantum ESPRESSO TUTORIAL - DFT calculation on a MOLECULE Source: YouTube URL
• Title: (E)-2-((2,6-Difluorophenyl)diazenyl)
• Title: DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE Source: International Journal of Creative Research Thoughts URL
• Title: DFT Made Simple: Step-by-Step Guide for Beginners Source: YouTube URL
• Title: density functional theory - What considerations must be made when selecting a basis set?
• Title: Density Functional Theory Calculation on the Structural, Electronic, and Optical Properties of Fluorene-Based Azo Compounds Source: ACS Publications URL
• Title: (E)-2-(Phenyldiazenyl)
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• Title: How to choose a functional and basis set for your DFT calculation Source: YouTube URL
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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis and Characterization of (E)-2-(Phenyldiazenyl)terephthalic Acid MOFs

Abstract

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials with vast potential in gas storage, separation, catalysis, and drug delivery.[1] The introduction of functional groups, such as azo moieties, into the organic linkers can impart novel properties like photoresponsiveness and enhanced electronic activity.[2][3] This guide provides a comprehensive, field-proven protocol for the synthesis of a robust, azo-functionalized zirconium-based MOF, UiO-68-azo, using (E)-2-(phenyldiazenyl)terephthalic acid as the organic linker. This document is structured to provide researchers, scientists, and drug development professionals with not only a step-by-step methodology but also the causal reasoning behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles. The protocol covers the synthesis of the linker, the solvothermal assembly of the MOF, post-synthetic activation, and detailed characterization techniques to validate the final product.

Part I: Synthesis of the Organic Linker

The foundational component of the target MOF is the organic linker, (E)-2-(phenyldiazenyl)terephthalic acid. Its synthesis is achieved via a classic two-step diazotization-coupling reaction, a cornerstone of aromatic chemistry.

Principle of Synthesis

The synthesis begins with the diazotization of 2-aminoterephthalic acid. In a cold, acidic medium, sodium nitrite is introduced to convert the primary amine group (-NH₂) into a diazonium salt (-N₂⁺). This electrophilic diazonium salt is then immediately reacted with a suitable aromatic coupling partner (in this case, benzene, via a Friedel-Crafts-type reaction, or more commonly, an activated benzene derivative like phenol or aniline followed by subsequent chemical modification) to form the stable azo bridge (-N=N-). The trans- (E)-isomer is the thermodynamically more stable product. This method provides a reliable route to functionalized dicarboxylic acids necessary for MOF construction.

Reaction Workflow: Linker Synthesis

Caption: Workflow for the synthesis of the azo-functionalized linker.

Materials and Equipment

Reagents & Materials	Equipment
2-Aminoterephthalic acid[4]	Magnetic stirrer with cooling bath
Sodium Nitrite (NaNO₂)	Round-bottom flasks
Hydrochloric Acid (HCl), concentrated	Beakers and graduated cylinders
Benzene or other coupling partner	Buchner funnel and vacuum flask
Sodium Hydroxide (NaOH)	pH meter or pH paper
Dichloromethane (DCM)[5]	Rotary evaporator
Methanol	NMR Spectrometer
Deionized Water	FT-IR Spectrometer

Experimental Protocol: Linker Synthesis

This protocol is an adapted standard procedure for diazotization.[6][7]

• Diazotization: In a 250 mL round-bottom flask, suspend 2-aminoterephthalic acid (1.0 eq) in a solution of concentrated HCl (3.0 eq) and water. Cool the mixture to 0-5°C in an ice-water bath with vigorous stirring.

• Slowly add a pre-chilled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the temperature remains below 5°C. A slight excess of nitrous acid should be maintained, which can be confirmed with starch-iodide paper.

• Azo Coupling: In a separate flask, prepare the coupling solution. Once diazotization is complete (typically after 30 minutes), slowly add the cold diazonium salt solution to the coupling solution, maintaining a low temperature and vigorous stirring.

• Precipitation & Isolation: After the addition is complete, allow the reaction to stir for an additional 2-3 hours as it slowly warms to room temperature. The colored product will precipitate. Adjust the pH to ~4-5 with aqueous NaOH to ensure full precipitation of the dicarboxylic acid.

• Collect the solid product by vacuum filtration, washing thoroughly with cold deionized water to remove inorganic salts.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield the pure (E)-2-(phenyldiazenyl)terephthalic acid linker. Dry the final product under vacuum.

Validation

The integrity of the synthesized linker must be confirmed before its use in MOF synthesis.

• ¹H NMR: To confirm the aromatic proton signals and the disappearance of the amine proton signal.

• FT-IR: To identify the characteristic N=N stretching vibration (typically around 1400-1500 cm⁻¹) and the O-H and C=O stretches of the carboxylic acid groups.

Part II: Synthesis of Azo-Functionalized MOF (UiO-68-azo)

The protocol below details the solvothermal synthesis of UiO-68-azo, a highly stable zirconium-based MOF known for its exceptional porosity and robustness.[8][9]

Principle of Synthesis

Solvothermal synthesis is the most common method for producing high-quality MOF crystals.[10] The process involves heating a mixture of the metal source (zirconium(IV) chloride), the organic linker, and a solvent in a sealed vessel. The elevated temperature and pressure facilitate the deprotonation of the carboxylic acid groups on the linker and their coordination to the zirconium ions, which self-assemble into secondary building units (SBUs) - in this case, [Zr₆(μ₃-O)₄(μ₃-OH)₄] clusters. These SBUs act as nodes, which are connected by the dicarboxylate linkers to form a highly ordered, three-dimensional porous network.[11] A modulator, such as acetic acid, is often added to compete with the linker for coordination to the metal centers, which slows down the nucleation process and promotes the growth of larger, more perfect crystals.[9]

Reaction Workflow: MOF Self-Assembly

Caption: Solvothermal self-assembly of metal nodes and organic linkers into a MOF.

Materials and Equipment

Reagents & Materials	Equipment
(E)-2-(phenyldiazenyl)terephthalic acid (Linker)	20 mL Scintillation vials or Teflon-lined autoclave
Zirconium(IV) chloride (ZrCl₄)[8]	Convection oven
N,N-Dimethylformamide (DMF), anhydrous[8]	Centrifuge
Acetic Acid, glacial (Modulator)[8]	Ultrasonic bath
Methanol, analytical grade	Powder X-ray Diffractometer (PXRD)
Chloroform or Dichloromethane	N₂ Physisorption Analyzer (BET)
Thermogravimetric Analyzer (TGA)

Experimental Protocol: MOF Synthesis

This protocol is based on the established synthesis of UiO-68-azo.[8]

• Solution Preparation: In a 20 mL glass scintillation vial, dissolve Zirconium(IV) chloride (ZrCl₄, 23.1 mg, 0.099 mmol) and (E)-2-(phenyldiazenyl)terephthalic acid (43.2 mg, 0.099 mmol, assuming a related terphenyl ligand MW for ratio) in 6 mL of N,N-Dimethylformamide (DMF). Note: The exact mass of the linker should be adjusted to maintain a 1:1 molar ratio with ZrCl₄.

• Modulator Addition: Add acetic acid (1.1 mL) to the solution.[8] The modulator helps to control the crystallinity and phase purity of the final product.

• Sonication: Tightly cap the vial and sonicate the mixture for ~15 minutes to ensure complete dissolution and homogeneity.

• Solvothermal Reaction: Place the vial in a preheated convection oven at 100°C for 72 hours.[8] During this time, red, octahedron-shaped crystals of UiO-68-azo should form.

• Harvesting: After cooling to room temperature, the crystals can be harvested. Decant the supernatant and collect the solid product.

Part III: Post-Synthesis Processing and Activation

Principle of Activation

Freshly synthesized MOFs have their pores filled with the high-boiling-point solvent (DMF) and unreacted starting materials.[1] Activation is a critical process to remove these guest molecules and make the internal porous network accessible. This is typically achieved by solvent exchange with a more volatile solvent, followed by heating under vacuum to evacuate the pores without causing the framework to collapse.[1]

Experimental Protocol: Activation

• Washing: Wash the harvested crystals with fresh DMF (3 x 10 mL), using centrifugation to separate the solid product after each wash. This step removes any unreacted precursors from the bulk solution.[8]

• Solvent Exchange: Decant the DMF and immerse the crystals in a volatile solvent like methanol or dichloromethane (20 mL). Allow the crystals to soak for 2-3 days, replacing the solvent at least three times to ensure complete exchange of DMF from the pores.

• Drying/Activation: Decant the final wash solvent. Place the sample under high vacuum (e.g., using a Schlenk line or vacuum oven) and gently heat at 120-150°C for 12-24 hours. The activated, porous MOF is now ready for characterization and use. The sample should be stored in a desiccator to prevent re-adsorption of atmospheric moisture.

Part IV: Physicochemical Characterization

To ensure the successful synthesis of a crystalline, porous, and thermally stable UiO-68-azo MOF, a suite of characterization techniques is required.

Technique	Principle & Purpose	Expected Outcome for UiO-68-azo
Powder X-ray Diffraction (PXRD)	Confirms the crystallinity and phase purity of the bulk material by comparing the experimental diffraction pattern to a simulated pattern from single-crystal data.	A diffraction pattern that closely matches the simulated pattern for the UiO-68 structure, indicating a successful synthesis of the correct crystalline phase.[8]
N₂ Physisorption (77 K)	Measures the amount of nitrogen gas adsorbed by the activated material at liquid nitrogen temperature. The resulting isotherm is used to calculate the BET surface area, pore volume, and pore size distribution.	A Type I or Type IV isotherm, characteristic of microporous materials. A high BET surface area, expected to be in the range of 2500-3000 m²/g, confirming the permanent porosity of the material.[8][11]
Thermogravimetric Analysis (TGA)	Measures the change in mass of the material as a function of temperature. This is used to determine thermal stability and the temperature at which the framework decomposes.	High thermal stability up to ~450-500°C in an inert atmosphere, after an initial mass loss below 150°C corresponding to the removal of residual solvent molecules.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Identifies the functional groups present in the material. It is used to confirm the incorporation of the linker into the framework and the removal of the solvent after activation.	Disappearance of the broad O-H stretch from the carboxylic acid (~3000 cm⁻¹) and appearance of strong asymmetric and symmetric carboxylate stretches (~1580 and ~1390 cm⁻¹), confirming coordination to the Zr nodes. The characteristic N=N stretch should also be visible.[3]
Scanning Electron Microscopy (SEM)	Provides high-resolution images of the material's surface, revealing the crystal morphology and size distribution.	Images showing distinct, well-formed octahedral-shaped crystals, which is the characteristic morphology for UiO-type MOFs.[8]

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Zirconium(IV) chloride is corrosive and moisture-sensitive; handle it in a dry environment (e.g., glovebox or with care in the open lab).

• DMF is a skin and respiratory irritant. Avoid inhalation and skin contact.

• The solvothermal reaction is performed in a sealed vessel under pressure. Ensure vials are properly sealed and do not exceed the recommended temperature to avoid explosion.

References

• Meng, X., Gui, B., Yuan, D., Zeller, M., & Wang, C. (2016). Mechanized azobenzene-functionalized zirconium metal-organic framework for on-command cargo release. Science Advances, 2(8), e1600480. [Link]

• Meng, X., Gui, B., Yuan, D., Zeller, M., & Wang, C. (2016). Mechanized azobenzene-functionalized zirconium metal-organic framework for on-command cargo release. Science Advances, 2(8). [Link]

• Wang, Y., Chen, Y., & Zhang, J. (2021). Metal–Organic Framework UiO-68 and Its Derivatives with Sufficiently Good Properties and Performance Show Promising Prospects in Potential Industrial Applications. Crystal Growth & Design, 21(8), 4780–4804. [Link]

• Scribd. (n.d.). Zr-Based Azo MOF Synthesis & Applications. [Link]

• Yadav, P.K. (2023). Synthesis and Characterization of Azo-based Compounds as Energy Storage Materials. International Journal of Applied Sciences and Biotechnology, 11(4), 217-221. [Link]

• Yadav, P.K. (2023). Synthesis and Characterization of Azo-based Compounds as Energy Storage Materials. International Journal of Applied Sciences and Biotechnology, 11(4), 217-221. [Link]

• Zhang, N., Yang, Z., Tian, D., & Wang, Z. (2021). Rational Construction of a Responsive Azo-Functionalized Porous Organic Framework for CO2 Sorption. Molecules, 26(16), 5013. [Link]

• Wang, Y., Chen, Y., & Zhang, J. (2021). Metal–Organic Framework UiO-68 and Its Derivatives with Sufficiently Good Properties and Performance Show Promising Prospects in Potential Industrial Applications. Crystal Growth & Design, 21(8), 4780-4804. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Lin, R. B., Li, L., & Zhou, H. C. (2020). A historical overview of the activation and porosity of metal–organic frameworks. Chemical Society Reviews, 49(19), 7204-7241. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Google Patents. (n.d.).

• University of Toronto. (n.d.). The Synthesis of Azo Dyes. [Link]

• PubChem. (n.d.). (E)-2-(Phenyldiazenyl)terephthalic acid. [Link]

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Advanced Application Note: Engineering Stimuli-Responsive Smart Materials using (E)-2-(Phenyldiazenyl)terephthalic Acid

Mechanistic Rationale: The Case for Covalent Photo-Switches

In the development of stimuli-responsive metal-organic frameworks (MOFs), researchers historically relied on encapsulating photochromic guest molecules within a porous matrix. However, this approach suffers from critical flaws: guest leaching during solvent evacuation, unpredictable pore blockage, and phase separation over multiple switching cycles.

(E)-2-(Phenyldiazenyl)terephthalic acid (2-PDTA) elegantly resolves these issues by serving as a ditopic structural linker. By covalently integrating the azobenzene moiety directly onto the terephthalic acid (BDC) backbone, 2-PDTA allows for the construction of robust, photo-responsive scaffolds (e.g., UiO-66-Azo, Azo-DMOF-1) where the photo-switch is uniformly distributed and sterically locked into the framework 1.

The Causality of the Switching Mechanism: Under UV irradiation (typically 320–365 nm), the azobenzene pendant group undergoes a rapid trans-to-cis photoisomerization. This transition shifts the molecule from a planar, thermodynamically stable configuration to a bulky, non-planar state with a strong dipole moment (~3.0 D). This localized structural shift dynamically alters the MOF's pore aperture and internal electrostatic environment. Because the framework topology itself remains rigid, the cis-isomer acts as a reversible "gate," enabling remote-controlled modulation of gas adsorption, molecular sieving, and chiral enantioseparation 2.

Physicochemical Properties & Quantitative Data

To ensure reproducible synthesis and integration, the physicochemical baseline of 2-PDTA and its derivative smart materials must be strictly quantified.

Table 1: Material Specifications of 2-PDTA

Property	Value / Specification
IUPAC Name	2-(phenyldiazenyl)terephthalic acid
CAS Number	1352924-38-9
Molecular Formula	C₁₄H₁₀N₂O₄
Molecular Weight	270.24 g/mol
Topological Area	99.3 Ų
Isomerization (Trans → Cis)	~340–365 nm (UV Irradiation)
Isomerization (Cis → Trans)	~450 nm (Visible Light) or Thermal Relaxation

Table 2: Performance Metrics of 2-PDTA-Derived Smart Materials

Material Architecture	Matrix / Support	Target Application	Key Performance Metric
Azo-DMOF-1	PIM-1 Polymer	CO₂/N₂ Gas Separation	Surpassed 2008 Robeson Upper Bound under UV irradiation 3.
UiO-66-Azo	TEPA-doped	Low-Energy CO₂ Capture	45.6% modulation of adsorbed CO₂ capacity via cyclic irradiation 2.
UiO-66-Azo@β-CD	AAO Membrane	Drug Enantioseparation	Reversible photo-switchable chiral resolution of drug enantiomers 4.

Mechanistic Visualization

Fig 1. Reversible trans-cis photoisomerization of 2-PDTA within MOF pores controlling gas uptake.

Validated Experimental Protocols

To guarantee reproducibility, the following protocols are designed as self-validating systems. Each workflow includes a mechanistic rationale for the reagent choice and a strict validation checkpoint to prevent downstream failures.

Protocol A: De Novo Synthesis of Photoresponsive UiO-66-Azo

Causality: Synthesizing a Zr-based MOF with a bulky pendant group requires a modulator to slow down the coordination kinetics. Without a modulator, the steric hindrance of the azobenzene group causes rapid, amorphous precipitation rather than crystalline framework formation.

• Precursor Dissolution: Dissolve 50 mg of 2-PDTA and 30 mg of standard terephthalic acid (TPA) in 15 mL of anhydrous N,N-dimethylformamide (DMF).

• Modulator Addition: Add 2.0 mL of glacial acetic acid. Rationale: Acetic acid acts as a competing monotopic ligand, forcing a slower, defect-free crystallization of the Zr₆O₄(OH)₄ clusters.

• Metal Coordination: Add 45 mg of Zirconium tetrachloride (ZrCl₄) and sonicate for 10 minutes until the solution is a clear, bright orange.

• Solvothermal Growth: Transfer to a Teflon-lined autoclave and heat at 120 °C for 24 hours.

• Purification: Cool to room temperature. Isolate the solid via centrifugation (10,000 rpm, 20 min). Wash sequentially with fresh DMF (3 × 15 mL) to remove unreacted linkers, followed by methanol (3 × 15 mL) to exchange the high-boiling DMF from the pores.

• Self-Validation Checkpoint: Before proceeding to application testing, digest a 5 mg aliquot of the activated MOF in dilute HF/DMSO-d₆.

  • Pass Criteria: ¹H-NMR must confirm the exact integration ratio of 2-PDTA to TPA. UV-Vis spectroscopy of the digested solution must exhibit a strong π-π* transition band at ~330 nm, confirming the azobenzene moiety survived the acidic solvothermal conditions in its trans state.

Protocol B: Fabrication of Azo-DMOF-1 Mixed Matrix Membranes (MMMs)

Causality: Directly mixing MOF nanoparticles into a bulk polymer solution typically results in "sieve-in-a-cage" defects (interfacial voids). To prevent this, the MOF must be "primed" with a dilute polymer layer to lower the surface energy differential between the organic polymer and the metal-organic particle.

• Particle Dispersion: Disperse 15 mg of activated Azo-DMOF-1 nanoparticles in 5 mL of anhydrous chloroform (CHCl₃) using ultrasonic agitation for 30 minutes.

• Polymer Priming: Add a highly dilute solution of PIM-1 polymer (2 wt% relative to the final polymer mass) to the MOF suspension. Stir for 6 hours. Rationale: This coats the MOF surface, ensuring excellent interfacial adhesion.

• Bulk Matrix Integration: Add the remaining PIM-1 polymer required to reach the target loading (e.g., 10 wt% MOF in polymer). Stir vigorously for 12 hours.

• Membrane Casting: Cast the homogenous dope solution onto a flat glass petri dish. Cover with an inverted funnel to ensure slow solvent evaporation over 24 hours, preventing asymmetric membrane skinning.

• Self-Validation Checkpoint: Prior to mixed-gas separation testing, perform a pure N₂ permeation leak test in the dark.

  • Pass Criteria: If the N₂ permeance is exponentially higher than the pristine PIM-1 baseline, it indicates non-selective interfacial voids. The priming step failed, and the membrane must be discarded. A successful membrane will show a slight decrease in N₂ permeability due to the trans-azobenzene groups partially blocking the MOF pores.

Membrane Fabrication Workflow

Fig 2. Workflow for integrating Azo-DMOF-1 into PIM-1 mixed matrix membranes for gas separation.

References

• Photo-responsive metal–organic frameworks – design strategies and emerging applications in photocatalysis and adsorption. Royal Society of Chemistry (RSC).1

• Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry. MDPI.2

• New Azo-DMOF-1 MOF as a Photoresponsive Low-Energy CO2 Adsorbent and Its Exceptional CO2/N2 Separation Performance in Mixed Matrix Membranes. PubMed / ACS Applied Materials & Interfaces.3

• Photoresponsive and Reusable Chiral Metal–Organic Framework Hybrid Nanochannel Membrane for Drug Enantioseparation. ACS Applied Materials & Interfaces.4

• (E)-2-(Phenyldiazenyl)terephthalic acid | C14H10N2O4 | CID 101560573. PubChem (NIH).5

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• 3. New Azo-DMOF-1 MOF as a Photoresponsive Low-Energy CO2 Adsorbent and Its Exceptional CO2/N2 Separation Performance in Mixed Matrix Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. (E)-2-(Phenyldiazenyl)terephthalic acid | C14H10N2O4 | CID 101560573 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: The Architectural Importance of Crystalline Metal-Organic Frameworks

An Application Guide to the Crystallization of (E)-2-(Phenyldiazenyl)terephthalic Acid Complexes

(E)-2-(Phenyldiazenyl)terephthalic acid is a versatile organic linker, featuring both carboxylate groups for metal coordination and a photoresponsive azobenzene unit. This unique combination makes it a compelling building block for the synthesis of advanced metal-organic frameworks (MOFs) and coordination polymers with potential applications in gas storage, catalysis, and photo-switchable materials. The journey from raw precursors to a functional material hinges on a critical, often challenging, step: crystallization.

Obtaining high-quality single crystals is paramount. It is the gateway to elucidating the precise three-dimensional atomic arrangement through techniques like Single-Crystal X-ray Diffraction (SCXRD), which is considered the definitive method for structural determination.[1] A well-defined crystal structure provides invaluable insights into the material's porosity, stability, and potential properties. However, the crystallization of MOFs is a complex process influenced by a delicate interplay of thermodynamic and kinetic factors, often leading to challenges such as the formation of amorphous powders, microcrystalline materials unsuitable for SCXRD, or undesired polymorphic phases.[1][2]

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the fundamental principles and field-proven protocols for successfully crystallizing complexes of (E)-2-(phenyldiazenyl)terephthalic acid. It moves beyond simple recipes to explain the causality behind experimental choices, empowering researchers to rationally design and troubleshoot their crystallization experiments.

Fundamental Principles Governing MOF Crystallization

The formation of a crystal from solution is a process of self-assembly governed by the principles of supersaturation, nucleation, and growth. A supersaturated solution, containing more dissolved solute than is thermodynamically stable, is the driving force. From this state, molecules begin to assemble into ordered nuclei. If these nuclei reach a critical size, they become stable and continue to grow into macroscopic crystals. The success of a crystallization experiment lies in carefully controlling these stages to favor the growth of a few, large, well-ordered crystals over the rapid precipitation of many small, imperfect ones.

Several key parameters must be meticulously controlled:

• The Solvent System: The choice of solvent is arguably the most critical factor. It must dissolve the metal salt and the organic linker to create a homogeneous reaction mixture. Solvents with high polarity and coordinating ability, such as N,N-Dimethylformamide (DMF) and N,N-Diethylformamide (DEF), are frequently used in MOF synthesis.[3][4] The solvent's boiling point influences the choice of crystallization temperature and the rate of evaporation in certain techniques.[5]

• Temperature: Temperature directly impacts the solubility of reactants and the kinetics of the coordination reaction.[6] Higher temperatures can increase solubility, allowing for higher reactant concentrations, and can help overcome kinetic barriers to form more thermodynamically stable products.[2][7] Conversely, controlling the cooling rate is a powerful tool to manage crystal growth.

• pH and Modulators: The deprotonation of the carboxylic acid groups on the (E)-2-(phenyldiazenyl)terephthalic acid linker is essential for coordination to the metal centers. The pH of the reaction medium directly influences this process.[6] Furthermore, the addition of "modulators"—typically simpler carboxylic acids like acetic acid or formic acid—can be used to control the size and shape of the resulting crystals.[1] These modulators compete with the primary linker for coordination sites on the metal, slowing down the nucleation rate and promoting the growth of larger, more defined crystals.[1][6]

• Concentration: The concentration of the metal salt and linker determines the level of supersaturation.[8] While a high degree of supersaturation is necessary for nucleation to begin, excessively high concentrations often lead to rapid precipitation and the formation of amorphous powder or microcrystals.[9]

Core Crystallization Techniques: Protocols and Rationale

There is no single, universal technique for crystallization. The optimal method depends on the specific properties of the target complex. Below are three robust, widely used techniques, complete with detailed protocols and the scientific reasoning behind their design.

Technique 1: Slow Solvent Evaporation

This is often the simplest and most accessible crystallization method. It is particularly effective for compounds that are moderately soluble at room temperature. The principle is straightforward: as the solvent slowly evaporates from a near-saturated solution, the concentration of the solute gradually increases, leading to a state of supersaturation that initiates nucleation and growth.[5][9][10]

Experimental Protocol: Slow Evaporation

• Solution Preparation: In a clean glass vial (e.g., a 4 mL vial), dissolve the metal salt (e.g., Zinc Nitrate Hexahydrate, 0.1 mmol) and (E)-2-(phenyldiazenyl)terephthalic acid (0.1 mmol) in a suitable solvent or solvent mixture (e.g., 2-3 mL of DMF/Ethanol, 1:1 v/v) to achieve a clear, homogeneous solution. Gentle warming or sonication can aid dissolution.

• Filtration (Optional but Recommended): Filter the solution through a syringe filter (0.22 µm pore size) into a clean crystallization vessel. This removes dust and other particulate matter that could act as unwanted nucleation sites, leading to a shower of tiny crystals.[5]

• Setup for Evaporation: Cover the vial with parafilm and pierce it with 1-3 small holes using a needle. The number and size of the holes control the rate of evaporation.[5] A slower rate generally yields higher quality crystals.

• Incubation: Place the vial in a vibration-free and temperature-stable environment (e.g., a cupboard or a dedicated crystallization chamber). Avoid disturbing the vial during the incubation period.

• Crystal Harvesting: Monitor the vial periodically. Once crystals of a suitable size have formed (this can take days to weeks), they can be carefully harvested from the mother liquor using a pipette or by decanting the supernatant.

Causality and Field Insights: The key to this method is patience. A fast evaporation rate, caused by using a highly volatile solvent or too many perforations, will rush the supersaturation process, often resulting in a powder.[9] The choice of a solvent in which the complex is only moderately soluble is crucial; if solubility is too high, it may take an impractically long time for the solution to become supersaturated.

Workflow for the Slow Evaporation Crystallization Method.

Technique 2: Vapor Diffusion

Vapor diffusion is a more controlled and refined technique, ideal for milligram quantities of material and for systems prone to precipitating too quickly.[9] The method involves creating a sealed system where the vapor of a volatile "anti-solvent" (a liquid in which the complex is insoluble) diffuses into a concentrated solution of the complex, gradually reducing its solubility to the point of crystallization.[11][12]

Experimental Protocol: Hanging Drop Vapor Diffusion

• Reservoir Preparation: Pipette 500 µL of an appropriate anti-solvent (e.g., isopropanol, diethyl ether) into the well of a 24-well crystallization plate.

• Solution Preparation: Prepare a concentrated stock solution of the metal-ligand complex in a "good" solvent (e.g., DMF). The solution should be close to saturation.

• Drop Setup: Apply a thin, continuous ring of vacuum grease to the rim of the well.[12] On a clean, siliconized glass coverslip, place a small drop (2-4 µL) of the complex solution.[13]

• Mixing (Optional): To the same drop, you may add an equal volume (2-4 µL) of the reservoir solution to pre-initiate the equilibration process.

• Sealing and Incubation: Quickly and carefully invert the coverslip and place it over the well, so the drop is suspended "hanging" over the reservoir.[12][13] Gently press and twist the coverslip to ensure an airtight seal.

• Equilibration and Growth: Place the sealed plate in a stable environment. Water vapor and/or the "good" solvent will slowly leave the drop and move into the reservoir, while the anti-solvent vapor diffuses from the reservoir into the drop.[11][12] This slow change in the drop's solvent composition induces crystallization.

• Crystal Harvesting: Crystals can be harvested directly from the drop using a micro-loop.

Causality and Field Insights: The success of this method depends on the careful selection of the solvent/anti-solvent pair. The anti-solvent must be more volatile than the primary solvent.[9] The principle is to change the solvent environment of the complex so slowly that the molecules have ample time to arrange themselves into a crystalline lattice. The "sitting drop" method is a variation where the drop is placed on a post or bridge inside the well instead of being suspended.[11][14]

Diagram of the Hanging Drop Vapor Diffusion Setup.

Technique 3: Solvothermal / Hydrothermal Synthesis

This is the workhorse method for synthesizing novel MOFs.[6] The reaction is performed in a sealed vessel (a Teflon-lined stainless steel autoclave) at temperatures above the boiling point of the solvent. The elevated temperature and pressure facilitate the dissolution of precursors and can overcome kinetic hurdles, often yielding crystalline phases that are not accessible under ambient conditions.[3][15]

Experimental Protocol: Solvothermal Synthesis

• Reagent Combination: In a 20 mL Teflon liner, combine the metal salt (e.g., Cobalt(II) nitrate hexahydrate, 0.1 mmol), (E)-2-(phenyldiazenyl)terephthalic acid (0.1 mmol), and 10 mL of solvent (e.g., DMF).

• Modulator Addition (Optional): If modulating the reaction, add a small amount of a modulating agent (e.g., 50 µL of formic acid). This can help to increase crystal size and quality.[1]

• Sealing the Autoclave: Briefly sonicate the mixture to ensure it is well-dispersed. Place the Teflon liner into its stainless steel autoclave and seal it tightly. Safety Note: Never fill the liner to more than 75% of its total volume to allow for pressure expansion.

• Heating Program: Place the sealed autoclave into a programmable laboratory oven. Heat to the target temperature (e.g., 120 °C) over a period of 2-4 hours.[3][4]

• Isothermal Reaction: Hold the autoclave at the target temperature for a set period, typically 24 to 72 hours.[3]

• Controlled Cooling: This is a critical step. Program the oven to cool down to room temperature very slowly (e.g., over 12-24 hours). Rapid cooling can cause the dissolved material to crash out of solution as a powder.

• Isolation and Purification: Carefully open the cooled autoclave in a fume hood. Collect the crystalline product by decanting the mother liquor or by vacuum filtration. Wash the crystals with fresh DMF (3 x 5 mL) to remove unreacted starting materials, followed by a solvent exchange with a more volatile solvent like ethanol before drying.[3]

Causality and Field Insights: The solvothermal method explores a wider phase space of reaction conditions. The slow cooling phase is essentially a controlled cooling crystallization; having dissolved the components at high temperature, the gradual decrease in temperature reduces solubility, promoting slow and orderly crystal growth. The choice of metal salt anion (e.g., nitrate vs. chloride vs. acetate) can also influence the final structure, as the anion can sometimes act as a competing ligand or affect the pH of the solution.

Workflow for the Solvothermal Synthesis Method.

Optimization and Troubleshooting

Crystallization often requires iterative optimization. The following table summarizes common issues and suggests logical next steps for refining your experimental approach.

Problem	Potential Cause(s)	Suggested Solutions
Amorphous Powder Precipitates	Nucleation rate is too high; supersaturation achieved too quickly.	- Decrease reactant concentrations.[9] - Slow down the crystallization process (e.g., slower evaporation, slower cooling). - Add a modulator to temper reactivity.[6] - Use a more viscous solvent.
No Crystals or Precipitate	Solution is not supersaturated; complex is too soluble.	- Increase reactant concentrations. - For evaporation, use a more volatile solvent or increase the number of holes. - For diffusion, choose a more effective anti-solvent. - For solvothermal, try a lower reaction temperature.
Many Tiny Crystals	Too many nucleation sites; rapid nucleation.	- Filter the stock solution to remove dust/impurities.[5] - Ensure all glassware is scrupulously clean. - Reduce the rate of supersaturation (slower cooling/diffusion). - Decrease reactant concentration slightly.
Oils or Gels Form	The complex has a higher affinity for the solvent than for itself; kinetic trapping.	- Change the solvent system entirely. - Attempt crystallization at a different temperature (lower or higher). - Use vapor diffusion with a very slow diffusion rate.

Summary of Typical Crystallization Parameters

The following table provides starting points for designing crystallization experiments for (E)-2-(phenyldiazenyl)terephthalic acid complexes. These are representative and should be optimized for each specific metal-ligand system.

Technique	Metal Salt (Example)	Solvent System	Modulator (Optional)	Temperature (°C)	Typical Duration
Slow Evaporation	Zn(NO₃)₂·6H₂O	DMF / Ethanol	N/A	Room Temp (20-25)	3-21 days
Vapor Diffusion	Cu(OAc)₂·H₂O	DMF (good) / Isopropanol (anti)	N/A	Room Temp (20-25)	2-14 days
Solvothermal	Mn(NO₃)₂·4H₂O	DMF or DEF	Formic or Acetic Acid	80 - 150	24 - 72 hours

References

• University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

• Hampton Research. (n.d.). Sitting Drop Vapor Diffusion Crystallization - Crystal Growth 101. Retrieved from [Link]

• Gomollón-Bel, F., & Carmona, F. J. (2024). Metal–Organic Frameworks (MOFs) Morphology Control: Recent Progress and Challenges. Crystal Growth & Design. ACS Publications. Retrieved from [Link]

• Yin, Y., et al. (2014). Crystallization of Membrane Proteins by Vapor Diffusion. Methods in Molecular Biology. PMC - NIH. Retrieved from [Link]

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization - Crystal Growth 101. Retrieved from [Link]

• Cheetham, A. K., Bennett, T. D., & Coudert, F.-X. (2018). Thermodynamic and Kinetic Effects in the Crystallization of Metal–Organic Frameworks. Accounts of Chemical Research. ACS Publications. Retrieved from [Link]

• Singh, R., & Hasan, M. F. (2019). Modeling and Simulation of Crystallization of Metal–Organic Frameworks. Processes. MDPI. Retrieved from [Link]

• University of Washington, Department of Chemistry. (n.d.). Slow Evaporation Method. Retrieved from [Link]

• Forgan, R. S., et al. (2019). Assessing Crystallisation Kinetics of Zr Metal–Organic Frameworks through Turbidity Measurements to Inform Rapid Microwave‐Assisted Synthesis. Chemistry – A European Journal. PMC. Retrieved from [Link]

• Proserpio, D. M., et al. (2014). Crystallography of metal–organic frameworks. IUCrJ. PMC - NIH. Retrieved from [Link]

• Groen, C. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. RSC Publishing. Retrieved from [Link]

• Castillo-Muzquiz, A., et al. (2016). Luminescence and Magnetic Properties of Two Three-Dimensional Terbium and Dysprosium MOFs Based on Azobenzene-4,4′-Dicarboxylic Linker. Materials. MDPI. Retrieved from [Link]

• Mondal, S., et al. (2018). Series of Mn(II)/Mg(II)/Zn(II) Coordination Polymers with Azo/Alkene Functionalized Ligands. Crystal Growth & Design. ACS Publications. Retrieved from [Link]

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Application Note: Engineering Photoresponsive Porous Organic Frameworks Using (E)-2-(Phenyldiazenyl)terephthalic Acid

Executive Summary

Porous organic frameworks (POFs) and metal-organic frameworks (MOFs) have emerged as highly tunable platforms for gas separation, catalysis, and targeted drug delivery. Incorporating stimuli-responsive linkers such as (E)-2-(Phenyldiazenyl)terephthalic acid (also known as 2-phenyldiazenyl terephthalic acid) introduces dynamic, light-switchable properties to these crystalline networks[1]. For drug development professionals, this light-triggered steric modulation offers a highly controlled mechanism for on-demand, localized drug release, bypassing the limitations of passive diffusion models. For materials scientists, it enables low-energy CO2 capture and release systems[2]. This application note details the mechanistic rationale, synthesis protocols, and validation strategies for integrating this azobenzene-functionalized dicarboxylic acid into porous architectures.

Mechanistic Principles of Azobenzene-Functionalized Frameworks

The core utility of (E)-2-(Phenyldiazenyl)terephthalic acid lies in its azobenzene moiety, which undergoes reversible photoisomerization. In its thermodynamically stable trans configuration, the azobenzene group adopts a planar geometry, maximizing the accessible pore volume within the framework[3].

Upon UV irradiation (typically ~365 nm), the N=N double bond undergoes a transition to the cis configuration. This non-planar, bent geometry increases steric hindrance and alters the local dipole moment, effectively reducing the pore size and triggering the mechanical expulsion of adsorbed guest molecules (e.g., CO2 or active pharmaceutical ingredients)[3]. Reversion to the trans state is achieved via visible light irradiation or thermal relaxation, allowing the framework to be cycled repeatedly without loss of structural integrity[4].

Mechanistic pathway of trans-cis photoisomerization and guest molecule adsorption.

Experimental Design & Synthesis Protocol

The synthesis of azobenzene-functionalized frameworks (such as Azo-UiO-66 or Azo-DMOF-1) requires precise control over coordination kinetics to prevent the formation of amorphous aggregates[1][2]. The following protocol describes the solvothermal synthesis of a robust, Zr-based photoresponsive framework.

Materials Required:

• Zirconium(IV) chloride (ZrCl4)

• (E)-2-(Phenyldiazenyl)terephthalic acid (Azo-Ligand)

• N,N-Dimethylformamide (DMF)

• Glacial Acetic Acid

• Anhydrous Methanol

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 0.5 mmol of ZrCl4 and 0.5 mmol of (E)-2-(Phenyldiazenyl)terephthalic acid in 15 mL of DMF using sonication for 15 minutes.

  • Causality: DMF is chosen as the primary solvent because its high boiling point and polarity facilitate the complete dissolution of the rigid dicarboxylic acid and stabilize the highly reactive Zr4+ ions, preventing premature precipitation.

• Modulator Addition: Add 1.5 mL of glacial acetic acid dropwise to the mixture under continuous stirring.

  • Causality: Acetic acid acts as a competing monotopic modulator. It slows down the coordination rate between the multivalent Zr clusters and the Azo-Ligand, promoting the thermodynamic growth of highly crystalline, defect-free frameworks rather than amorphous kinetic products[1].

• Solvothermal Synthesis: Transfer the homogeneous solution to a Teflon-lined stainless-steel autoclave and heat at 120 °C for 24 hours.

  • Causality: The elevated temperature and autogenous pressure provide the thermodynamic driving force required to form the robust Zr6O4(OH)4 secondary building units (SBUs).

• Solvent Exchange: Isolate the resulting precipitate via centrifugation (8000 rpm, 10 min). Wash the solid three times with fresh DMF, followed by solvent exchange with anhydrous methanol for 3 days (replacing the methanol daily).

  • Causality: DMF thoroughly removes unreacted precursors. The subsequent methanol exchange replaces the high-boiling DMF trapped within the pores with a highly volatile solvent, preventing capillary-force-induced pore collapse during the final drying stage.

• Activation: Activate the synthesized framework under dynamic vacuum at 80 °C for 12 hours.

  • Causality: Vacuum heating removes the volatile methanol, leaving the pores completely empty and accessible for gas sorption or drug loading without thermally degrading the sensitive azobenzene moiety.

Step-by-step workflow for the synthesis and activation of Azo-functionalized POFs.

Quantitative Performance Data

The integration of (E)-2-(Phenyldiazenyl)terephthalic acid directly impacts the structural and functional metrics of the framework. Table 1 summarizes typical performance data for azobenzene-functionalized frameworks (e.g., Azo-DMOF-1 and Azo-IRMOF) under different irradiation states, demonstrating the significant drop in gas uptake upon geometric switching[2][3].

Framework Type	State	BET Surface Area (m²/g)	Pore Volume (cm³/g)	CO2 Uptake (cm³/g at 1 bar, 273K)	Isomerization Ratio
Azo-DMOF-1	Trans (Dark)	~1,250	0.52	~65.0	>95% Trans
Azo-DMOF-1	Cis (UV Irradiated)	~1,080	0.44	~51.0	~20-30% Cis
Azo-IRMOF-10	Trans (Dark)	~2,100	0.85	~89.6	>95% Trans
Azo-IRMOF-10	Cis (UV Irradiated)	~1,750	0.71	~68.4	~15-25% Cis

Table 1: Quantitative comparison of structural and gas adsorption properties of azobenzene-functionalized frameworks before and after UV irradiation.

Characterization & Validation Workflows

To ensure the protocol is a self-validating system, researchers must analytically confirm the trans-cis isomerization ratio. Because steric constraints within a rigid crystalline lattice prevent 100% conversion, quantifying the exact switching yield is critical for calculating theoretical release kinetics[4][5].

• Solid-State UV-Vis Spectroscopy: Monitor the absorption bands at ~340 nm (π-π* transition of trans-azobenzene) and ~450 nm (n-π* transition of cis-azobenzene). A decrease in the 340 nm peak and an increase in the 450 nm peak upon 365 nm irradiation confirms that structural switching is occurring within the pores[4].

• 1H NMR of Digested Frameworks: To precisely quantify the isomerization ratio, digest 10 mg of the UV-irradiated framework in a DCl/DMSO-d6 mixture under strict dark conditions. The integration of the distinct aromatic proton shifts for the trans (typically ~7.9 ppm) and cis (typically ~6.8 ppm) isomers provides the exact conversion percentage. In highly porous frameworks, this ratio typically caps around 19–30% due to the dense packing of the linkers[4][5].

References

• Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry - MDPI - 1

• An Azobenzene-Modified Photoresponsive Thorium–Organic Framework: Monitoring and Quantitative Analysis of Reversible trans–cis Photoisomerization - ACS Publications - 4

• New Azo-DMOF-1 MOF as a Photoresponsive Low-Energy CO2 Adsorbent and Its Exceptional CO2/N2 Separation Performance in Mixed Matrix Membranes - PubMed - 2

• CO2 Adsorption in Azobenzene Functionalized Stimuli Responsive Metal–Organic Frameworks - ACS Publications - 3

• Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry - ResearchGate - 5

Sources

• 1. Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry | MDPI [mdpi.com]
• 2. New Azo-DMOF-1 MOF as a Photoresponsive Low-Energy CO2 Adsorbent and Its Exceptional CO2/N2 Separation Performance in Mixed Matrix Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Reaction Yield in (E)-2-(Phenyldiazenyl)terephthalic Acid Synthesis

Introduction

(E)-2-(Phenyldiazenyl)terephthalic acid is an aromatic azo compound with applications in materials science and as a potential linker in the synthesis of metal-organic frameworks (MOFs). Its synthesis is primarily achieved through a classic two-stage process: the diazotization of an aromatic amine followed by an azo coupling reaction. While the synthetic route is well-established, researchers frequently encounter challenges that can significantly impact the reaction yield and product purity. Common issues include the thermal instability of the intermediate diazonium salt, competing side reactions, and suboptimal pH control during the coupling stage.

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to help you navigate the common pitfalls and optimize the synthesis of (E)-2-(phenyldiazenyl)terephthalic acid. Our approach is grounded in explaining the chemical principles behind each experimental step, enabling you to make informed decisions to improve your experimental outcomes.

Core Synthesis Pathway

The synthesis of (E)-2-(phenyldiazenyl)terephthalic acid is typically accomplished by the diazotization of 2-aminoterephthalic acid, followed by its coupling with benzene. The diazonium salt acts as an electrophile in an electrophilic aromatic substitution reaction with benzene.

Caption: General synthesis pathway for (E)-2-(phenyldiazenyl)terephthalic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis. Each answer provides an explanation of the underlying cause and offers concrete solutions and optimization strategies.

Q1: My overall yield of (E)-2-(phenyldiazenyl)terephthalic acid is very low. What are the most likely causes?

A1: Low yields are the most frequently reported issue in azo coupling reactions and almost always trace back to one critical factor: the instability of the diazonium salt intermediate.[1] This salt can readily decompose or participate in unwanted side reactions if conditions are not strictly controlled.

Primary Causes & Solutions:

• Decomposition of the Diazonium Salt: Aryldiazonium salts are thermally unstable and rapidly decompose at temperatures above 5-10°C.[1] This decomposition pathway involves the reaction with water to form a phenol and evolves nitrogen gas, directly consuming the electrophile needed for the coupling reaction.[2][3]

  • Solution: Maintain a strict temperature of 0-5°C throughout both the diazotization and coupling steps. Use an ice-salt bath for more effective cooling than an ice-water bath.[4] Crucially, the diazonium salt solution should be used immediately after its preparation.[1][5]

• Incorrect pH During Coupling: The pH of the coupling medium is critical for activating the coupling partner and ensuring the diazonium salt remains the active electrophile. While highly activated partners like phenols require alkaline pH (9-10) and anilines require mildly acidic pH (4-5), coupling with a non-activated partner like benzene presents a unique challenge.[1] An incorrect pH can lead to side reactions or decomposition.

  • Solution: For coupling with benzene, conditions should be maintained to maximize the stability and electrophilicity of the diazonium salt. This typically means maintaining a mildly acidic to neutral pH. Strongly alkaline conditions can promote the formation of diazotate ions, which are not electrophilic, while strongly acidic conditions can hinder the reaction.

• Impure Starting Materials: Impurities in the 2-aminoterephthalic acid can react with nitrous acid or the diazonium salt, leading to the formation of colored byproducts and consuming your reagents.[6]

  • Solution: Ensure the purity of the starting amine. If necessary, recrystallize the 2-aminoterephthalic acid before use.

The following diagram outlines a troubleshooting workflow to diagnose and address low yield.

Caption: Troubleshooting workflow for low reaction yield.

Q2: I'm observing a brownish, tar-like substance in my reaction mixture. What is it and how can I avoid it?

A2: The formation of brown, insoluble, tar-like materials is a clear indicator of significant decomposition and polymerization side reactions.[6] This is almost always caused by a loss of temperature control. When the diazonium salt decomposes, it can form highly reactive phenol species. These phenols can then couple with remaining diazonium salt or undergo oxidative polymerization, leading to complex, high-molecular-weight, colored impurities.[6]

• Primary Cause: The reaction temperature rising above the critical 0-5°C range.

• Prevention:

  • Vigilant Temperature Monitoring: Use a low-temperature thermometer and ensure the reaction flask is well-submerged in an ice-salt bath.

  • Slow Reagent Addition: Add the sodium nitrite solution dropwise during diazotization and the diazonium solution slowly during coupling. This prevents localized exothermic spikes that can raise the temperature.[4]

  • Efficient Stirring: Ensure the mixture is stirred vigorously to dissipate heat uniformly.[6]

Q3: How do I know if the initial diazotization step is complete?

A3: Incomplete diazotization means unreacted 2-aminoterephthalic acid remains in the solution. This reduces the potential yield and can lead to a significant side reaction where the newly formed diazonium salt couples with the free amine, forming a diazoamino compound.[6][7]

The standard and most reliable method to confirm complete diazotization is to test for the presence of a slight excess of nitrous acid (HNO₂), which is the reactive agent generated in situ.

• Method: Use starch-iodide paper .[7]

• Procedure: After adding the sodium nitrite solution, stir for another 10-15 minutes. Then, dip a glass rod into the reaction mixture and touch it to a piece of starch-iodide paper.

• Positive Result: An immediate blue-black color indicates the presence of excess nitrous acid, which oxidizes the iodide to iodine, forming a dark complex with starch. This confirms that all the primary amine has been consumed.[7]

• Negative Result: If there is no color change, it means all the nitrous acid has been consumed and there may still be unreacted amine. In this case, a small additional amount of sodium nitrite solution should be added.

Q4: My final product has a weak or incorrect color. What went wrong?

A4: The color of an azo compound is directly related to its purity and concentration. A weak or off-color product suggests a low concentration of the desired compound and/or the presence of colored impurities.[6]

• Causes & Solutions:

  • Diazonium Salt Decomposition: As discussed in Q1, if the diazonium salt decomposes to a phenol, the yield of the target azo compound will be lower, resulting in a weaker color upon isolation.[6] Solution: Revisit and tighten temperature control.

  • Incorrect pH: The pH of the coupling reaction medium is critical. If the pH is not optimal, the coupling reaction will be slow or incomplete.[6] Solution: Carefully monitor and adjust the pH during the coupling step.

  • Oxidation of Reactants: Aromatic amines and their derivatives can be susceptible to air oxidation, which can produce colored impurities, especially if the reaction is prolonged.[7] Solution: Use reagents of high purity and avoid unnecessarily long reaction times.

Data Presentation & Key Parameters

Optimizing the reaction yield requires careful control of several parameters. The tables below summarize the critical conditions based on established principles of diazotization and azo coupling reactions.

Table 1: Effect of Temperature on Diazotization Yield

Temperature (°C)	Diazonium Salt Stability	General Effect on Azo Dye Yield
< 0	May lead to freezing, hindering mixing	Suboptimal
0 - 5	Optimal stability for most aryldiazonium salts [1]	Generally highest yields [1]
5 - 10	Increased rate of decomposition	Decreased yield[1]

| > 10 | Rapid decomposition to phenols and N₂ gas[1] | Significantly lower to no yield[1] |

Table 2: Troubleshooting Common Side Products

Side Product	Cause	Prevention Strategy
Phenols	Decomposition of diazonium salt due to high temperature (>5°C) reacting with water.[1]	Strictly maintain temperature at 0-5°C. Use the diazonium salt immediately.[1]
Diazoamino Compounds	Reaction of diazonium salt with unreacted primary amine (2-aminoterephthalic acid).[6]	Ensure complete diazotization using a slight excess of NaNO₂ and sufficient acid (check with starch-iodide paper).[6][7]
Polymeric/Tar-like Substances	Uncontrolled side reactions and decomposition at elevated temperatures.[6]	Strictly maintain low reaction temperatures (0-5°C) and ensure efficient stirring.[6]

| Ortho-coupled Isomers | Coupling at the ortho position when the para position is blocked or less favored.[4] | Not applicable for coupling with benzene, but a key consideration for substituted coupling partners. |

Detailed Experimental Protocols

The following protocols provide a step-by-step methodology for the synthesis and purification of (E)-2-(phenyldiazenyl)terephthalic acid.

Protocol 1: Diazotization of 2-Aminoterephthalic Acid

• Amine Solution Preparation: In a 250 mL beaker, suspend 2-aminoterephthalic acid (1.0 eq.) in a mixture of concentrated HCl (3.0 eq.) and water.

• Cooling: Cool the mixture to 0-5 °C in an ice-salt bath with continuous and vigorous magnetic stirring. A fine slurry of the amine hydrochloride will form.[7]

• Nitrite Solution Preparation: In a separate beaker, dissolve sodium nitrite (1.05 eq.) in cold distilled water. Cool this solution to 0-5 °C in an ice bath.

• Diazotization: Slowly add the chilled sodium nitrite solution dropwise to the stirred amine hydrochloride suspension over 15-20 minutes. Use a pipette or dropping funnel to control the addition rate. Crucially, ensure the internal temperature of the reaction mixture never exceeds 5°C. [1][6]

• Reaction Monitoring: After the addition is complete, continue stirring the mixture in the ice bath for an additional 15-30 minutes.[6]

• Confirmation: Test for the presence of excess nitrous acid using starch-iodide paper. A positive test (immediate blue-black color) confirms the reaction is complete.[7]

• The resulting cold diazonium salt solution should be used immediately in the next step. Do not store. [1]

Protocol 2: Azo Coupling with Benzene

• Coupling Medium Preparation: In a separate, larger beaker equipped with a magnetic stirrer, prepare the coupling medium. Given that benzene is the coupling partner, a slightly acidic aqueous solution is appropriate.

• Cooling: Cool this solution to 0-5°C in an ice-salt bath.

• Coupling Reaction: Slowly add the freshly prepared, cold diazonium salt solution from Protocol 1 to the cold, vigorously stirred coupling medium. The addition should be done dropwise over 30-45 minutes to maintain low temperature and ensure proper mixing.[1]

• Reaction Completion: A colored precipitate of (E)-2-(phenyldiazenyl)terephthalic acid should form. Continue stirring the mixture in the ice bath for at least another hour to ensure the reaction goes to completion.

Protocol 3: Product Isolation and Purification

• Isolation: Collect the crude product precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid on the filter paper thoroughly with a generous amount of cold water to remove any inorganic salts and unreacted starting materials.

• Recrystallization: Transfer the crude solid to a beaker. Recrystallize the product from a suitable solvent, such as an ethanol/water mixture or glacial acetic acid, to obtain the purified (E)-2-(phenyldiazene)terephthalic acid.[1]

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and allow them to dry completely, either air-dried or in a vacuum oven at a low temperature.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Azo Coupling Reaction Yield.
• BenchChem. (2025). Technical Support Center: Synthesis of Azo Dyes.
• BenchChem. (2025).

• Chemguide. (2016). some reactions of diazonium ions. [Link]

• Chemistry LibreTexts. (2023). Reactions of Diazonium Salts. [Link]

• Scribd. (n.d.). Azo Compounds: Structure and Reactions. [Link]

• Patna Women's College. (n.d.). unit 1: nitrogen containing functional group (benzene diazonium chloride). [Link]

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Technical Support Center: Overcoming Poor Solubility of (E)-2-(Phenyldiazenyl)terephthalic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the significant challenge of poor solubility of (E)-2-(Phenyldiazenyl)terephthalic acid in organic solvents. Our goal is to equip you with the knowledge and practical protocols to ensure the successful use of this compound in your research and development endeavors.

Understanding the Challenge: Why is (E)-2-(Phenyldiazenyl)terephthalic acid Poorly Soluble?

(E)-2-(Phenyldiazenyl)terephthalic acid, a molecule combining a polar terephthalic acid moiety with a less polar phenyldiazenyl group, presents a classic solubility challenge. Its poor solubility stems from a combination of factors inherent to its molecular structure:

• Strong Intermolecular Hydrogen Bonding: The two carboxylic acid groups on the terephthalic acid backbone form strong, directional hydrogen bonds with neighboring molecules. This creates a highly stable, crystalline lattice structure that is difficult for solvent molecules to penetrate and disrupt.[1]

• Molecular Polarity and π-π Stacking: The presence of aromatic rings allows for π-π stacking interactions, further stabilizing the solid state. The combination of polar carboxylic acid groups and the largely non-polar phenyldiazenyl group results in a molecule with distinct regional polarity, making it difficult to find a single solvent that can effectively solvate all parts of the molecule.

These combined forces result in a high lattice energy that must be overcome for dissolution to occur, making the selection of an appropriate solvent or solvent system a critical experimental parameter.

Troubleshooting Guide: Strategies to Enhance Solubility

This section provides a series of troubleshooting steps, from simple adjustments to more advanced techniques, to overcome the solubility limitations of (E)-2-(Phenyldiazenyl)terephthalic acid.

Issue 1: The compound is not dissolving in common organic solvents at room temperature.

This is the most frequently encountered issue. The following strategies can be employed to improve solubility.

Strategy 1: Solvent Selection and Optimization

The choice of solvent is paramount. Due to the polar nature of the carboxylic acid groups, polar aprotic solvents are generally the most effective starting point.

Recommended Solvents:

• Dimethyl Sulfoxide (DMSO): Often the most effective solvent for terephthalic acid and its derivatives, capable of dissolving up to 20 g per 100 g of solvent at 25°C for the parent compound.[2][3]

• N,N-Dimethylformamide (DMF): Another strong polar aprotic solvent, though typically less effective than DMSO for terephthalic acids.[4]

• N-Methyl-2-pyrrolidone (NMP): A good solvent for collecting terephthalic acid in certain applications due to its non-corrosive nature and chemical stability.[5]

Experimental Protocol: Solvent Screening

• Preparation: Weigh 1-5 mg of (E)-2-(Phenyldiazenyl)terephthalic acid into several small vials.

• Solvent Addition: Add 1 mL of each candidate solvent (e.g., DMSO, DMF, NMP, Tetrahydrofuran) to a separate vial.

• Observation: Vigorously vortex or stir each vial at room temperature for 5-10 minutes.

• Assessment: Visually inspect for dissolution. If the compound dissolves, it can be classified as "soluble." If not, proceed to other strategies.

Strategy 2: Temperature-Assisted Dissolution

Increasing the temperature provides the necessary energy to disrupt the intermolecular forces holding the crystal lattice together.[6]

Experimental Protocol: Heating for Dissolution

• Solvent Selection: Choose a high-boiling point solvent from the recommended list (e.g., DMSO, DMF).

• Heating: In a well-ventilated fume hood, gently heat the solvent while stirring.

• Gradual Addition: Slowly add the (E)-2-(Phenyldiazenyl)terephthalic acid to the heated solvent.

• Monitoring: Continue to heat and stir until the compound dissolves. Be mindful of the solvent's boiling point and the thermal stability of your compound.

Table 1: Effect of Temperature on Terephthalic Acid Solubility in Select Solvents

Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Acetic Acid	25	0.035
Acetic Acid	120	0.3
Dimethylformamide (DMF)	25	6.7
Dimethyl Sulfoxide (DMSO)	25	20

Data for the parent compound, terephthalic acid, illustrates the significant impact of temperature and solvent choice.[4]

Strategy 3: Sonication

Ultrasonication uses high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles generates localized high pressure and temperature, which can help break apart solute agglomerates and accelerate the dissolution process.[7][8][9] While sonication primarily increases the rate of dissolution, it can be effective in overcoming kinetic barriers to solubility.[10]

Experimental Protocol: Sonication-Assisted Dissolution

• Suspension Preparation: Prepare a suspension of the compound in your chosen solvent in a suitable vessel.

• Sonication: Immerse the vessel in an ultrasonic bath or use a probe sonicator.

• Temperature Control: As sonication can generate heat, it is advisable to use a cooling bath (e.g., an ice-water bath) to maintain the desired temperature.

Issue 2: The compound precipitates out of solution during the reaction or upon cooling.

Precipitation indicates that the solution has become supersaturated due to a change in conditions such as temperature, pH, or solvent composition.

Strategy 1: pH Modification (Aqueous or Protic Systems)

For reactions in aqueous or protic solvent systems, converting the carboxylic acid to its more soluble carboxylate salt is a highly effective strategy.[1][11] The solubility of carboxylic acids generally increases with an increase in pH.[12][13][14]

Experimental Protocol: Base-Mediated Dissolution

• Solvent and Base Selection: Suspend (E)-2-(Phenyldiazenyl)terephthalic acid in your chosen reaction solvent (e.g., water, ethanol/water mixture). Select a suitable base, such as sodium hydroxide (NaOH), potassium hydroxide (KOH), or an organic base like triethylamine (TEA).

• Stoichiometry: Add at least two molar equivalents of a monovalent base for each mole of the di-acid to ensure the formation of the dicarboxylate salt.

• Base Addition: Slowly add the base to the suspension while stirring. The solid should gradually dissolve as the salt is formed.

• Reaction and Recovery: Proceed with your reaction. If the free acid is required as the final product, it can be recovered by acidification at the end of the reaction.

Caption: Workflow for base-mediated dissolution and subsequent recovery of the acid.

Strategy 2: Use of Co-solvents

A co-solvent is a water-miscible organic solvent added in small amounts to a primary solvent to increase the solubility of a poorly soluble compound.[15][16] Co-solvents work by reducing the polarity of the primary solvent (like water), which can enhance the solubility of non-polar or moderately polar compounds.[16][17]

Common Co-solvents:

• Ethanol

• Propylene glycol

• Polyethylene glycols (PEGs)

Experimental Protocol: Co-solvent System Development

• Primary Solvent: Begin with your primary solvent where the compound has limited solubility.

• Co-solvent Addition: Incrementally add a co-solvent (e.g., in 5-10% volume increments) to the suspension while stirring.

• Observation: Monitor for dissolution at each increment.

• Optimization: Determine the minimal amount of co-solvent needed to achieve and maintain solubility under your experimental conditions.

Advanced Strategies for Highly Recalcitrant Systems

For particularly challenging applications where the above methods are insufficient, more advanced techniques may be necessary.

Ionic Liquids (ILs)

Ionic liquids are salts with low melting points that are emerging as powerful solvents for a wide range of otherwise insoluble compounds, including terephthalic acid.[1][2] Certain ILs can dissolve significantly more terephthalic acid than conventional organic solvents.[3][18]

Experimental Protocol: Dissolution in an Ionic Liquid

• Ionic Liquid Selection: Choose an appropriate ionic liquid based on literature precedents for similar compounds (e.g., 1-ethyl-3-methylimidazolium diethylphosphate, 1-butyl-3-methylimidazolium acetate).[18]

• Dissolution: In an inert atmosphere if the IL is air-sensitive, add the (E)-2-(Phenyldiazenyl)terephthalic acid to the ionic liquid.

• Heating and Stirring: Gently heat and stir the mixture until the solid dissolves.

• Reaction and Isolation: Proceed with your reaction in the ionic liquid medium. The product can often be isolated by adding a non-solvent to precipitate the desired compound.

Caption: A hierarchical approach to overcoming solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions when heating solvents like DMSO and DMF? A1: Always work in a well-ventilated fume hood. Both DMSO and DMF are high-boiling point solvents, but they can be flammable and have specific health and safety considerations. Consult the Safety Data Sheet (SDS) for each solvent before use. Ensure your reaction vessel is appropriate for the target temperature.

Q2: Can I use a combination of these techniques? A2: Absolutely. In fact, combining techniques is often the most effective approach. For example, you might use a co-solvent system and apply gentle heating and sonication to achieve complete dissolution.

Q3: Will changing the pH of my solution affect my subsequent reaction? A3: It is crucial to consider the compatibility of your reaction with the presence of a base. If your reactants or desired products are base-sensitive, this method may not be suitable. However, for many reactions, such as those involving nucleophilic substitution on an activated form of the carboxylic acid, the carboxylate salt is the active nucleophile, and this method is ideal.

Q4: Are there any "green" or more sustainable solvent alternatives? A4: Yes, research into more sustainable solvents is ongoing. For example, γ-Valerolactone (GVL) is a bio-based dipolar aprotic solvent that is being explored as a replacement for solvents like DMF and NMP in some applications.[19] Additionally, ionic liquids, while often requiring specific synthesis, can be designed to be recyclable, offering a more sustainable long-term option.

References

• Cosolvent - Wikipedia . Wikipedia. Available at: [Link]

• Cosolvent – Knowledge and References . Taylor & Francis. Available at: [Link]

• Chitosan solubility in organic acid solutions under ultrasonication: A comparative perspective . PubMed. Available at: [Link]

• Lesson 5.6: Does Temperature Affect Dissolving? . American Chemical Society. Available at: [Link]

• Review on Solubility Enhancement Techniques for Poorly Soluble Drugs . Auctores. Available at: [Link]

• Effect of pH and temperature on the solubility of a surface active carboxylic acid . PubMed. Available at: [Link]

• Chitosan solubility in organic acid solutions under ultrasonication: A comparative perspective . DOI. Available at: [Link]

• Organic Sonochemistry: A Chemist's Timely Perspective on Mechanisms and Reactivity . ACS Publications. Available at: [Link]

• Solubility enhancement techniques of poorly soluble drugs with special emphasis on amorphous solid dispersion . ijrti.org. Available at: [Link]

• pH-solubility profiles or organic carboxylic acids and their salts . PubMed. Available at: [Link]

• Studies on the Solubility of Terephthalic Acid in Ionic Liquids . PMC. Available at: [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids . Green Chemistry (RSC Publishing). Available at: [Link]

• Beyond Phase Equilibria: Selecting Suitable Solvent Systems for Reactive Extraction of Carboxylic Acids . JuSER. Available at: [Link]

• MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC . International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available at: [Link]

• How to dissolve terephthalic acid . Quora. Available at: [Link]

• Sonication speeds up dissolution or actually increase solubility? . ResearchGate. Available at: [Link]

• Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs . MedCrave online. Available at: [Link]

• Solubility of Terephthalic Acid in Subcritical Water . Journal of Chemical & Engineering Data. Available at: [Link]

• Alternatives for Conventional Alkane Solvents . PubMed. Available at: [Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives . ACS Publications. Available at: [Link]

• Effect of system pH on partition coefficient (K) of carboxylic acids... . ResearchGate. Available at: [Link]

• Chapter 13 Carboxylic Acids . SDSU Chemistry. Available at: [Link]

• Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide . PMC. Available at: [Link]

• 16.4: The Effects of pH on Solubility . Chemistry LibreTexts. Available at: [Link]

• (E)-2-(Phenyldiazenyl)terephthalic acid | C14H10N2O4 | CID 101560573 . PubChem. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review . ipinnovative.com. Available at: [Link]

• Investigating the Ultrasonication- Induced Changes in the Physicochemical, Phytochemical, Microbial, and Sensory Properties of Cantaloupe . ScienceOpen. Available at: [Link]

• Terephthalic acid - Wikipedia . Wikipedia. Available at: [Link]

• Solubilities of Terephthalic Acid, Phthalic Acid, and Isophthalic Acid in Tetrahydrofuran, Cyclohexanone, 1,2-Diethoxyethane, and Acetophenone . ResearchGate. Available at: [Link]

• Correlation of solubility data of azo disperse dyes with the dye uptake of poly(ethylene terephthalate) fibres in supercritical carbon dioxide . ResearchGate. Available at: [Link]

• Studies on the Solubility of Terephthalic Acid in Ionic Liquids . ResearchGate. Available at: [Link]

• Studies on the Solubility of Terephthalic Acid in Ionic Liquids . PubMed. Available at: [Link]

• TEREPHTHALIC ACID . Ataman Kimya. Available at: [Link]

• Terephthaldiamides Class Synthesis. III. Synthesis of Some N-monosubstituted Terephthaldiamides . FARMACIA. Available at: [Link]

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Technical Support Center: Troubleshooting MOF Synthesis with (E)-2-(phenyldiazenyl)terephthalic Acid Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (E)-2-(phenyldiazenyl)terephthalic acid and other azo-functionalized linkers in Metal-Organic Framework (MOF) synthesis. This guide is designed to provide in-depth, field-proven insights to help you navigate the unique challenges associated with these fascinating and functional materials.

The incorporation of photoswitchable moieties like azobenzene derivatives into MOFs opens up exciting possibilities for applications in gas storage, separations, catalysis, and drug delivery.[1][2][3][4] However, the unique chemical nature of these linkers can also introduce specific hurdles in the synthesis, activation, and characterization of the resulting frameworks. This guide provides a structured approach to troubleshooting common issues, grounded in scientific principles and practical experience.

Frequently Asked Questions (FAQs)

Synthesis & Crystallization

Q1: I am not getting a crystalline product; all I see is an amorphous powder. What are the likely causes?

A1: The formation of an amorphous product instead of a crystalline MOF is a common issue and can stem from several factors.[5]

• Suboptimal Temperature: The reaction temperature may be too low to overcome the energy barrier for nucleation and crystal growth, or too high, causing decomposition of the linker or solvent.[5] A systematic temperature screening (e.g., in 10-20°C increments) is recommended.[5] For instance, some solvothermal syntheses for azobenzene-containing MOFs are conducted around 100-120°C.[4][6]

• Solvent System Issues: The choice of solvent is critical.[7][8] Poor solubility of the (E)-2-(phenyldiazenyl)terephthalic acid linker in the chosen solvent can hinder the self-assembly process. Common solvents for MOF synthesis include DMF, DEF, and ethanol.[7] The polarity and coordination ability of the solvent can influence the final structure.[8][9] Consider using a co-solvent system to improve linker solubility.

• Incorrect Reagent Ratios: The molar ratio of the metal source to the organic linker is crucial. Deviations from the optimal stoichiometry can lead to the formation of undesired phases or amorphous material. It's advisable to consult literature for similar MOF systems or perform a systematic study of reagent ratios.

• Presence of Impurities: Impurities in the starting materials or solvent can interfere with crystal growth. Ensure the purity of your (E)-2-(phenyldiazenyl)terephthalic acid linker and metal salt. Hydrolysis of solvents like DMF can also affect the reaction outcome.[10]

Q2: My MOF crystals are very small and not suitable for single-crystal X-ray diffraction. How can I grow larger crystals?

A2: Growing large, high-quality single crystals suitable for SC-XRD can be challenging, especially with functionalized linkers.[11]

• Slower Reaction Kinetics: Try lowering the reaction temperature to slow down the nucleation and growth process, which often favors the formation of larger crystals.[5]

• Modulators: The addition of modulators, such as acetic acid or other monocarboxylic acids, can improve the reversibility of the MOF self-assembly process, leading to more crystalline products and potentially larger crystals.[12][13] Modulators can also influence crystal size and morphology.[7]

• Solvent Optimization: The solvent system can impact crystal growth. Experiment with different solvents or solvent mixtures to find conditions that promote slower, more controlled crystal formation.

• Controlled Cooling: Instead of allowing the reaction to cool naturally, a programmed, slow cooling ramp in the oven can sometimes promote the growth of larger crystals.

Activation & Porosity

Q3: After synthesis, my MOF shows low porosity (low BET surface area). What could be the problem?

A3: Low porosity after synthesis is often due to the presence of residual solvent or unreacted starting materials within the pores.[14][15] A thorough activation process is necessary to evacuate these guest molecules and open up the framework.

• Incomplete Solvent Exchange: Before heating under vacuum, it's crucial to exchange the high-boiling synthesis solvent (like DMF) with a more volatile solvent (like ethanol or acetone).[15][16] This process should be repeated several times over a couple of days to ensure complete exchange.

• Insufficient Activation Temperature/Time: The temperature and duration of heating under vacuum are critical. The activation temperature needs to be high enough to remove the solvent but not so high that it causes framework collapse.[17] Thermogravimetric analysis (TGA) can help determine the appropriate activation temperature.

• Framework Collapse: Some MOFs, particularly those with large pores, can be unstable and collapse upon removal of guest molecules.[12][18] If you suspect framework collapse, which can be confirmed by a loss of crystallinity in the Powder X-ray Diffraction (PXRD) pattern, consider milder activation methods like supercritical CO2 drying.[14]

Q4: I am having difficulty removing the guest molecules from the pores of my azo-functionalized MOF. Are there any specific challenges with these types of linkers?

A4: Yes, the functional groups on the linker can introduce specific challenges during guest removal.

• Host-Guest Interactions: The azo group and the phenyl ring can have specific interactions with solvent molecules, making them more difficult to remove.

• Steric Hindrance: The bulky nature of the (E)-2-(phenyldiazenyl)terephthalic acid linker might create narrower pore apertures in certain framework topologies, hindering the diffusion of guest molecules out of the pores.

• Incomplete Photoswitching: In some cases, the presence of guest molecules can inhibit the photoisomerization of the azobenzene units, and conversely, the conformation of the linker could trap guest molecules.[2][19]

Characterization

Q5: The powder X-ray diffraction (PXRD) pattern of my synthesized MOF does not match the simulated pattern from the single-crystal data. What could be the reason?

A5: Discrepancies between experimental and simulated PXRD patterns can arise from several factors.

• Presence of Impurities or Unreacted Starting Materials: The experimental sample may contain other crystalline phases that are not present in the single crystal used for structure determination.

• Framework Flexibility and Guest Molecules: The conformation of the flexible azo-linker and the arrangement of guest molecules in the pores can be different in the bulk powder sample compared to the single crystal, leading to slight shifts in peak positions and intensities.

• Preferred Orientation: During sample preparation for PXRD, plate-like or needle-shaped crystals can align preferentially, which can significantly alter the relative intensities of the diffraction peaks.

• Structural Transformation: The MOF structure may have undergone a partial or complete transformation during the activation process (e.g., due to solvent removal or heating).

Q6: I am observing unexpected behavior during the photoswitching experiments with my azo-MOF. What should I investigate?

A6: The photoswitching behavior of azobenzene moieties within a MOF can be complex and influenced by the framework environment.[2][3]

• Incomplete Isomerization: The steric confinement within the MOF pores can restrict the conformational changes required for complete trans-to-cis or cis-to-trans isomerization.[2][20] This can lead to a lower population of the photo-stationary state compared to the linker in solution.

• Host-Guest Interactions: The presence of guest molecules can interfere with the photoswitching process. Ensure your MOF is fully activated before conducting these experiments.

• Framework Breathing: Some MOFs exhibit "breathing" behavior, where the framework itself undergoes structural changes upon external stimuli like light irradiation.[2] This can be investigated using in-situ PXRD during irradiation.

• Thermal Isomerization: The cis-isomer of azobenzene can thermally revert to the more stable trans-isomer.[20] The rate of this thermal relaxation can be significantly different within the MOF compared to solution.

Troubleshooting Guides

Guide 1: Synthesis and Crystallization Issues

This guide provides a systematic approach to troubleshoot common problems encountered during the synthesis of MOFs with (E)-2-(phenyldiazenyl)terephthalic acid linkers.

Problem	Potential Cause	Recommended Action	Rationale
No Crystalline Product (Amorphous Powder)	Suboptimal reaction temperature.	Perform a temperature screen (e.g., 80°C, 100°C, 120°C, 140°C).[5]	The optimal temperature for nucleation and crystal growth is highly system-dependent.
Poor linker solubility.	Try a different solvent or a co-solvent system (e.g., DMF/ethanol).[21][22]	Enhancing linker solubility ensures its availability for the self-assembly process.
Incorrect metal-to-linker ratio.	Systematically vary the molar ratio of the metal salt to the linker.	Stoichiometry is critical for the formation of the desired crystalline phase.
Low Product Yield	Incomplete reaction.	Increase the reaction time or temperature (within the stability limits of the linker).	Allows the reaction to proceed to completion.
Product is soluble in the mother liquor.	Try a different solvent system where the MOF product is less soluble.	Maximizes the precipitation of the desired product.
Formation of an Undesired Phase	Reaction conditions favor a thermodynamically more stable but undesired phase.	Modify the reaction temperature or solvent system.[5][9]	Different polymorphs or phases can form under different thermodynamic conditions.
Use of a modulator.	Introduce a modulator like acetic acid to influence the reaction pathway.[12][13]	Modulators can direct the formation of a specific MOF topology.

Guide 2: Activation and Porosity Problems

A successful activation process is crucial for accessing the porous nature of your MOF.

Problem	Potential Cause	Recommended Action	Rationale
Low BET Surface Area	Incomplete removal of synthesis solvent.	Perform a thorough solvent exchange with a volatile solvent (e.g., ethanol, acetone) for 2-3 days, replacing the solvent several times.[15]	High-boiling solvents are difficult to remove under vacuum and require exchange with a more volatile one.
Activation temperature is too low.	Determine the desolvation temperature from a TGA curve and set the activation temperature accordingly.	Ensures complete removal of guest molecules without decomposing the framework.
Framework collapse upon activation.	Check the PXRD pattern before and after activation. If crystallinity is lost, consider milder activation methods like supercritical CO2 drying.[14]	Some MOF structures are not robust enough to withstand the capillary forces during solvent evaporation.
Difficulty in Guest Removal	Strong host-guest interactions.	Increase the duration and/or temperature of the activation process.	Provides more energy to overcome the interactions between the azo-linker and the guest molecules.
Narrow pore apertures.	Consider using a smaller, more volatile solvent for the final exchange step.	Smaller solvent molecules can diffuse more easily through narrow pores.

Experimental Protocols

Protocol 1: General Solvothermal Synthesis of a Zr-based MOF with (E)-2-(phenyldiazenyl)terephthalic Acid

This protocol provides a general starting point for the synthesis of a zirconium-based MOF, which are known for their high stability.[4]

• Reagent Preparation:

  • In a 20 mL scintillation vial, dissolve ZrCl₄ (e.g., 23 mg, 0.1 mmol) in N,N-dimethylformamide (DMF, e.g., 6 mL).

  • In a separate vial, dissolve (E)-2-(phenyldiazenyl)terephthalic acid (e.g., 43 mg, 0.1 mmol) in DMF.

• Mixing and Modulation:

  • Combine the two solutions.

  • Add a modulator, such as acetic acid (e.g., 1 mL), to the mixture.[4] The modulator helps to improve the crystallinity and yield.

• Solvothermal Reaction:

  • Tightly cap the vial and place it in a preheated oven at 100-120°C for 24-72 hours.[4]

• Cooling and Isolation:

  • Allow the oven to cool down to room temperature naturally.

  • Collect the crystalline product by filtration or centrifugation.

• Washing:

  • Wash the collected crystals with fresh DMF to remove any unreacted starting materials.

  • Subsequently, wash with a volatile solvent like ethanol or acetone.

Protocol 2: Activation of the Azo-functionalized MOF

• Solvent Exchange:

  • Immerse the as-synthesized MOF crystals in a volatile solvent such as ethanol or acetone.

  • Let the crystals soak for at least 24 hours, replacing the solvent 3-4 times during this period.[15] This step is crucial for efficient activation.

• Drying:

  • Decant the solvent and lightly dry the crystals under a gentle stream of nitrogen.

• Vacuum Activation:

  • Place the solvent-exchanged MOF in a Schlenk flask or a vacuum oven.

  • Heat the sample under a dynamic vacuum at a temperature determined from TGA (typically 120-180°C) for at least 12 hours.[16]

  • The MOF is considered activated when the pressure in the system remains stable at a low value.

Visualizations

Experimental Workflow for MOF Synthesis and Activation

Caption: Workflow for MOF synthesis and activation.

Troubleshooting Logic for Poor Crystallinity

Caption: Troubleshooting logic for poor crystallinity.

References

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• Safety Concerns for MOF Syntheses—Understanding the Behavior of DMF Mixtures at Elevated Temperature and Pressure. (2021, March 10). Organic Process Research & Development - ACS Publications.
• Confinement of Luminescent Guests in Metal–Organic Frameworks: Understanding Pathways from Synthesis and Multimodal Characterization to Potential Applications of LG@MOF Systems. PMC.
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• MOF-5 based mixed-linker metal–organic frameworks: Synthesis, thermal stability and catalytic application. Academia.edu.
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• Systematic Investigation into the Photoswitching and Thermal Properties of Arylazopyrazole-based MOF Host–Guest Complexes. (2023, September 11). PMC.
• Systematic Investigation into the Photoswitching and Thermal Properties of Arylazopyrazole-based MOF Host–Guest Complexes. (2023, September 11). Crystal Growth & Design - ACS Publications.
• An insight into the effect of azobenzene functionalities studied in UiO-66 frameworks for low energy CO 2 capture and CO 2 /N 2 membrane separation. (2019, May 22). Journal of Materials Chemistry A (RSC Publishing).
• MOF Activation: Solvent Exchange and Supercritical Drying. (2025, July 25). Eureka by PatSnap.
• Solvents used in Synthesis of MOFs MOF synthesis process is affected by... ResearchGate.
• Thermally-driven conformational twist in organic azobenzene linker activates molecular doping effect in thin films of lanthanide MOFs. (2025, October 1). Journal of Materials Chemistry A (RSC Publishing).
• Azo-Bridged Metal–Organic Frameworks with Robust Zr6-Cluster Nodes: A Dual-Functional Design for Suppressing Polysulfide Shuttling in Lithium–Sulfur Batteries. (2025, November 20). Journal of the American Chemical Society - ACS Publications.
• Set of Multifunctional Azo Functionalized Semiconducting Cd(II)-MOFs Showing Photoswitching Property and Selective CO2 Adsorption. (2017, December 8). Inorganic Chemistry - ACS Publications.
• Technical Support Center: Optimizing Solvothermal MOF Synthesis. Benchchem.
• Disorders and Dynamics of Reticular Materials Studied by Single-Crystal X-ray Diffraction.
• Synthesis and Characterization of Functionalized Metal-organic Frameworks. PMC - NIH.
• MOF Functionalization via Solvent-Assisted Ligand Incorporation: Phosphonates vs Carboxylates. (2015, February 9). Northwestern University.
• Gas-flow activation of MOFs: unlocking efficient catalysis through dynamic bonding. (2024, December 23). Chemical Science (RSC Publishing).
• Mechanized azobenzene-functionalized zirconium metal-organic framework for on-command cargo release. (2016, August 3). PMC.
• Azo-Linkage Redox Metal–Organic Framework Incorporating Carbon Nanotubes for High-Performance Aqueous Energy Storage. (2023, November 8). PMC.
• (PDF) Metal-Organic Frameworks as Hosts for Photochromic Guest Molecules.
• Effect of solvent systems on morphology of MOF. ResearchGate.
• Solvent hydrolysis and templating effects in the synthesis of metal-organic frameworks. (2005, August 12). the University of Bath's research portal.
• Synthesis and Characterization of Azo-based Compounds as Energy Storage Materials. (2023, December 29).
• Synthesis of metal-organic frameworks (MOFs) from organic linkers and inorganic nodes. ResearchGate.
• Physiochemical characterization of metal organic framework materials: A mini review. PMC.
• Advanced characterization and synthesis of metal-organic frameworks: from basic linker functionalization to sophisticated nanocomposites. Repository of Leibniz Universität Hannover.
• Metal-organic frameworks: structure, properties, methods of synthesis and characterization.
• Guest Encapsulation in Metal–Organic Frameworks for Photonics. (2023, November 7). Accounts of Materials Research - ACS Publications.
• Experimental investigations into the irregular synthesis of iron(iii) terephthalate metal-organic frameworks MOF-235 and MIL-101. research.chalmers.se.
• In Situ Single-Crystal X‑ray Diffraction Studies of an Anomalous Nitric Oxide Adsorption in a Partially Activated Metal–Organic Framework. (2025, August 14). Journal of the American Chemical Society - Figshare.
• Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. (2008, June 14). Tetrahedron.
• In Situ Single-crystal X-ray Diffraction Studies of Physisorption and Chemisorption of SO2 within a Metal-Organic Framework and Its Competitive Adsorption with Water. (2024, February 7). PubMed.
• In situ single-crystal x-ray diffraction studies of an anomalous nitric oxide adsorption in a partially activated metal–organic framework. University of St Andrews Research Portal.
• Experimental investigations into the irregular synthesis of iron(iii) terephthalate metal–organic frameworks MOF-235 and MIL-101. Dalton Transactions (RSC Publishing).
• Functionalization of Metal-Organic Frameworks with Metalloligands and Postsynthetic Modification. eScholarship.org.
• Investigation of the Sensing Properties of Lanthanoid Metal–Organic Frameworks (Ln-MOFs) with Terephthalic Acid. (2024, August 5). MDPI.
• Room temperature synthesis of metal organic framework MOF-2. SciSpace.
• Two-dimensional Metal-Organic Framework (MOF) and Covalent-Organic Framework (COF): Synthesis and their Energy-related Applicati.
• Potential biomedical application of a new MOF based on a derived PET: synthesis and characterization.
• Design and Characterization of MOFs (Metal-Organic Frameworks) for Innovative Applications. SciSpace.
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• The most advanced synthesis and a wide range of applications of MOF-74 and its derivatives. (2019, March 6).

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Technical Support Center: Strategies for Mitigating Steric Hindrance in (E)-2-(Phenyldiazenyl)terephthalic Acid Coordination

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (E)-2-(phenyldiazenyl)terephthalic acid. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the primary challenge associated with this ligand: managing the significant steric hindrance caused by the ortho-phenyldiazenyl group during coordination with metal centers. Our goal is to equip you with the scientific rationale and practical protocols needed to overcome common synthetic hurdles and successfully synthesize novel coordination polymers and metal-organic frameworks (MOFs).

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and why is it a significant issue for (E)-2-(phenyldiazenyl)terephthalic acid?

Steric hindrance is a phenomenon where the spatial arrangement of atoms or bulky functional groups within a molecule obstructs a chemical reaction.[1] In the case of (E)-2-(phenyldiazenyl)terephthalic acid, the large phenyldiazenyl (azobenzene) group is positioned at the 2-position, directly adjacent (ortho) to one of the primary coordinating carboxylate groups. This bulky group creates a physical barrier, making it difficult for the carboxylate to approach and bind effectively to a metal center.[2] This can slow down or prevent the desired coordination, leading to failed syntheses or the formation of unintended products.[1][2]

Q2: What are the common experimental consequences of unmanaged steric hindrance with this ligand?

If not properly addressed, the steric bulk of the phenyldiazenyl group can lead to several undesirable outcomes:

• Formation of Amorphous Precipitates: Rapid, uncontrolled precipitation may occur because the system cannot achieve the ordered, crystalline state of a well-defined coordination polymer or MOF.

• Lower-Dimensional Structures: The ligand may only coordinate through its less-hindered carboxylate group (at the 4-position), resulting in the formation of simple 1D chains or discrete complexes instead of the desired 2D or 3D frameworks.[3]

• Incomplete Reaction: The activation energy required to force the hindered carboxylate group into the coordination sphere of the metal may be too high under standard conditions, leading to low yields or recovery of unreacted starting materials.[1]

• Phase Impurity: The reaction may yield a mixture of phases, as different coordination modes compete due to the steric challenge.

Q3: What are the key experimental parameters I can adjust to overcome steric hindrance?

Overcoming steric hindrance is a common challenge in coordination and organic chemistry.[1] The key is to carefully manipulate reaction conditions to favor the desired thermodynamic product over kinetically trapped intermediates. The primary parameters to consider are:

• Solvent System: Solvents are not merely inert media; they actively participate in the coordination process by solvating metal ions and ligands.[4][5]

• Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier created by steric effects.[1]

• System pH: For carboxylate-based ligands, pH is a critical factor that controls the degree of deprotonation, which directly influences connectivity and dimensionality.[3][6][7]

• Ancillary Ligands: The introduction of secondary "helper" ligands can fundamentally alter the coordination environment of the metal ion to better accommodate bulky primary ligands.[8][9][10]

Q4: How can ancillary ligands assist in the coordination of a sterically demanding ligand?

Ancillary ligands, often simple N-donor molecules like 4,4'-bipyridine or 1,10-phenanthroline, are a powerful tool in crystal engineering.[9][10] They can mitigate steric hindrance in several ways:

• Satisfying Coordination Geometry: They can occupy some of the metal's coordination sites, fulfilling its geometric preference (e.g., octahedral) and leaving specifically positioned sites for the bulky primary ligand.

• Creating Space: By acting as pillars or spacers, they can hold metal centers at a distance, creating larger pockets within the framework that can accommodate the phenyldiazenyl group.

• Directing Structure: The geometry of the ancillary ligand can direct the overall topology of the resulting framework, guiding the assembly process toward a specific, desired outcome.[8]

Q5: How can I characterize the final structure to confirm that steric hindrance was successfully managed?

The definitive method for confirming the coordination environment and overall structure is Single-Crystal X-ray Diffraction (SCXRD) .[11] An SCXRD structure will provide unambiguous proof of:

• The coordination mode of both carboxylate groups.

• The bond lengths and angles around the metal center.

• The precise orientation of the phenyldiazenyl group within the framework.

• The overall dimensionality and topology of the network.

For bulk material, Powder X-ray Diffraction (PXRD) is essential to confirm phase purity by comparing the experimental pattern to the one simulated from SCXRD data.[12] Spectroscopic methods like FT-IR can also provide evidence of coordination by showing a characteristic shift in the carboxylate C=O stretching frequencies.[13]

Troubleshooting Guide for Synthesis

Symptom	Probable Cause(s)	Suggested Solutions & Scientific Rationale
No Crystals Form / Amorphous Precipitate	1. Kinetically Trapped State: The reaction is proceeding too quickly, preventing the ordered arrangement required for crystallization. 2. Poor Solubility: The forming complex is crashing out of solution before it can self-assemble. 3. Extreme Steric Clash: The chosen conditions (metal, solvent) create a coordination environment that cannot accommodate the ligand.	1. Modify Solvent System: Switch to a solvent with a higher boiling point and coordinating ability (e.g., from DMF to DEF or DMA). Coordinating solvents can temporarily block metal sites, slowing down the reaction and promoting order.[14][15] 2. Reduce Reaction Temperature: Lowering the temperature slows down the rate of nucleation and growth, providing more time for thermodynamic self-assembly. Consider room temperature synthesis.[16][17] 3. Introduce a Modulator: Add a small amount of a monocarboxylic acid (e.g., acetic acid, benzoic acid). These molecules compete for coordination sites, slowing crystal growth and often leading to higher-quality crystals.
Formation of an Undesired Crystalline Phase (e.g., a 1D chain instead of a 3D MOF)	1. Incomplete Deprotonation: The pH of the system may be too low, leaving the sterically hindered carboxylate protonated and thus unable to coordinate.[3][7] 2. Inability to Bridge Metal Centers: The steric bulk prevents the ligand from adopting the required conformation to link multiple metal centers into a higher-dimensional network.	1. Adjust System pH: Add a base (e.g., triethylamine, dilute NaOH) to ensure full deprotonation of both carboxylic acid groups. A higher degree of ligand connectivity generally leads to structures of higher dimensionality.[3] 2. Introduce an Ancillary "Pillar" Ligand: Add a linear N-donor ligand like 4,4'-bipyridine. This ligand can bridge metal centers in one dimension, allowing the bulky (E)-2-(phenyldiazenyl)terephthalate to bridge in another, facilitating the formation of a 3D framework.[8][9]
Poor Quality or Twinned Crystals	1. Rapid Crystal Growth: Nucleation is too fast, leading to the formation of many small, intergrown, or disordered crystals. 2. Ligand Flexibility/Disorder: The phenyldiazenyl group may adopt multiple orientations within the crystal lattice, disrupting long-range order.	1. Implement Slow Cooling: Instead of isothermal heating, heat the reaction to the target temperature and then cool it down very slowly (e.g., 2-5 °C/hour). This promotes the growth of fewer, larger, and higher-quality crystals. 2. Use Solvent Layering: For room temperature synthesis, dissolve the metal salt and ligand in two different, immiscible or slowly miscible solvents. Allow slow diffusion at the interface to promote gradual crystal growth. 3. Increase Modulator Concentration: A higher concentration of a modulator can further passivate growth surfaces, reducing defects and twinning.
Spectroscopic Data Suggests Incomplete Coordination	1. Insufficient Reaction Time/Energy: The reaction has not reached thermodynamic equilibrium, and the sterically hindered group has not had sufficient opportunity to coordinate. 2. Competing Solvent Coordination: The solvent may be strongly coordinating to the metal center, preventing the hindered carboxylate from binding.[4][15]	1. Increase Reaction Time and/or Temperature: Provide more energy and time for the system to overcome the activation barrier for the hindered coordination.[1] 2. Change Metal Salt Counter-ion: Switch from a strongly coordinating counter-ion (e.g., acetate) to a weakly coordinating one (e.g., nitrate, triflate) to make the metal center more available to the ligand. 3. Use a Less-Coordinating Solvent: Switch to a solvent that is less likely to compete with the ligand for metal binding sites.

Visualization of Key Concepts

Workflow: Troubleshooting Synthesis Failures

This diagram outlines a logical decision-making process for addressing common issues encountered during the synthesis of coordination polymers with sterically hindered ligands.

Caption: A decision tree for troubleshooting common synthesis failures.

Mechanism: Ancillary Ligands Mitigating Steric Hindrance

This diagram illustrates how a linear ancillary ligand can create the necessary space for a bulky primary ligand to coordinate effectively to two adjacent metal centers.

Caption: Ancillary ligands create space to accommodate bulky linkers.

Detailed Experimental Protocols

Protocol 1: General Solvothermal Synthesis for Screening

This protocol provides a baseline for exploring the coordination of (E)-2-(phenyldiazenyl)terephthalic acid under standard solvothermal conditions.

• Preparation: In a 20 mL glass vial, combine the metal salt (e.g., Zn(NO₃)₂·6H₂O, 0.1 mmol) and (E)-2-(phenyldiazenyl)terephthalic acid (0.1 mmol).

• Solvent Addition: Add 10 mL of N,N'-Dimethylformamide (DMF).

• Homogenization: Briefly sonicate the mixture (approx. 5-10 minutes) to ensure homogeneous dispersal of the reagents.

• Sealing: Tightly cap the vial. Safety Note: Ensure the vial is not filled more than 50-60% to allow for vapor pressure buildup at elevated temperatures.

• Heating: Place the vial in a programmable laboratory oven. Heat to a constant temperature (isothermal), typically between 80 °C and 120 °C, for 48-72 hours.

• Cooling: Allow the oven to cool slowly to room temperature (a rate of 5 °C/hour is recommended).

• Isolation: Collect the crystalline product by vacuum filtration.

• Washing: Wash the collected solids sequentially with fresh DMF (2 x 5 mL) and then with a more volatile solvent like ethanol or acetone (2 x 5 mL) to remove residual reactants and DMF.

• Drying: Dry the product in a vacuum oven at a moderate temperature (e.g., 60-80 °C) overnight.

Protocol 2: Synthesis with pH Modulation

This protocol introduces a base to control the deprotonation of the carboxylic acid groups, which is often necessary to engage the sterically hindered site.

• Preparation: In a 20 mL glass vial, dissolve (E)-2-(phenyldiazenyl)terephthalic acid (0.1 mmol) in 8 mL of DMF.

• Base Addition: Add a specific molar equivalent of a base. For example, add triethylamine (0.2 mmol, 2 equivalents) to promote full deprotonation. Stir for 10 minutes.

• Metal Addition: In a separate container, dissolve the metal salt (e.g., Cu(NO₃)₂·3H₂O, 0.1 mmol) in 2 mL of DMF.

• Combining Reagents: Add the metal salt solution to the ligand solution.

• Heating & Isolation: Proceed with steps 4-9 as described in Protocol 1. The optimal temperature and time may vary.

Protocol 3: Synthesis Using an Ancillary N-Donor Ligand

This protocol demonstrates the use of a co-ligand to help structure the framework and accommodate the bulky primary ligand.

• Preparation: In a 20 mL glass vial, combine the metal salt (e.g., Zn(NO₃)₂·6H₂O, 0.1 mmol), (E)-2-(phenyldiazenyl)terephthalic acid (0.1 mmol), and the ancillary ligand (e.g., 4,4'-bipyridine, 0.1 mmol). The stoichiometry is a critical variable to explore.

• Solvent Addition: Add 10 mL of a suitable solvent or solvent mixture (e.g., DMF/Ethanol 4:1 v/v).

• Homogenization, Heating & Isolation: Proceed with steps 3-9 as described in Protocol 1. The presence of the ancillary ligand often requires adjustments to the heating profile.

Comparative Data Tables

Table 1: Common Solvents for Solvothermal Synthesis

Solvent	Acronym	Boiling Point (°C)	Coordinating Ability	Key Application Insight
N,N'-Dimethylformamide	DMF	153	Strong	A standard, versatile solvent for MOF synthesis. Its decomposition at high temperatures can act as a source of base, influencing pH.[17][18]
N,N'-Diethylformamide	DEF	177	Strong	Higher boiling point allows for higher reaction temperatures, which can help overcome activation barriers.[1]
N,N'-Dimethylacetamide	DMA	165	Strong	Similar to DMF but can sometimes lead to different crystal phases or morphologies due to subtle electronic and steric differences.[15]
Ethanol	EtOH	78	Weak	Often used as a co-solvent or in room-temperature syntheses. Its weaker coordinating ability makes the metal more accessible to the primary ligand.
Water	H₂O	100	Moderate	An environmentally friendly solvent. Often used in hydrothermal synthesis. Can participate in coordination or extensive hydrogen bonding.[15]

Table 2: Influence of pH on Carboxylate Ligand Coordination

pH Range	Dominant Ligand State	Likely Coordination Outcome	Rationale
< 3	H₂L (Fully Protonated)	Hydrogen-bonded organic networks; no coordination.	Carboxylic acid groups are not deprotonated and cannot act as ligands. Supramolecular assembly may occur via H-bonding.
3 - 5	HL⁻ (Partially Deprotonated)	1D chains or discrete complexes.	The less-hindered carboxylate deprotonates first, acting as a monodentate linker, leading to lower-dimensional structures.[3]
> 6	L²⁻ (Fully Deprotonated)	2D layers or 3D frameworks.	Both carboxylates are deprotonated and available for coordination, increasing the ligand's connectivity and favoring higher-dimensional structures.[3][6]

References

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• Zhao, W., et al. (2013). Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: syntheses, crystal structures and photoluminescence properties. CrystEngComm. [Link]

• Fiveable. (2025). Steric Hindrance - Inorganic Chemistry II. [Link]

• Zhao, W., et al. (2013). Ancillary ligand-assisted structural diversity of six new MOFs with 5-(4-carboxybenzoylamino)-isophthalic acid: Syntheses, crystal structures and photoluminescence properties. HKMU Scholars. [Link]

• Askar, B. The role of the solvents in coordination chemistry. Al-Farabi Kazakh National University. [Link]

• Nickel catalyzed C–S cross coupling of sterically hindered substrates enabled by flexible bidentate phosphines. (2022). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Kim, J., et al. (2022). Effect of steric hindrance on the interfacial connection of MOF-on-MOF architectures. Nanoscale Advances. [Link]

• Chow, C., et al. (2009). The Effect of pH on the Dimensionality of Coordination Polymers. ResearchGate. [Link]

• Gaggini, F., et al. (2023). Remote Steric Control of the Tetrahedral Coordination Geometry around Heteroleptic Copper(I) Bis(Diimine) Complexes. Molecules. [Link]

• Fiveable. (2025). Steric Hindrance: Intro to Chemistry Study Guide. [Link]

• Remenar, J. F., et al. (2003). Crystal engineering of novel cocrystals of a triazole drug with 1,4-dicarboxylic acids. Journal of the American Chemical Society. [Link]

• Sun, Z., et al. (2023). pH Regulates Ion Dynamics in Carboxylated Mixed Conductors. ACS Materials Letters. [Link]

• Tranchemontagne, D. J., et al. (2008). Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. Tetrahedron. [Link]

• Zhang, J. P., & Chen, X. M. (2008). Role of solvents in coordination supramolecular systems. Chemical Communications. [Link]

• Metal–Organic Frameworks as Versatile Platforms for Organometallic Chemistry. (2021). MDPI. [Link]

• Crystal engineering with 1-benzofuran-2,3-dicarboxylic acid: co-crystals with bipyridyl ligands, discrete complexes and coordination polymers with metal ions. (2010). CrystEngComm (RSC Publishing). [Link]

• Room temperature synthesis of metal organic framework MOF-2. (2015). SciSpace. [Link]

• Study of temperature and ligand flexibility effects on coordination polymer formation from cyclobutanetetracarboxylic acid. (2019). ResearchGate. [Link]

• Liu, G., et al. (2020). Influence of pH on the structures of two Cd phosphonate compounds. Journal of Chemical Sciences. [Link]

• Pierre, V. C., et al. (2016). Comparison of phosphonate, hydroxypropyl and carboxylate pendants in Fe(III) macrocyclic complexes as MRI contrast agents. Dalton Transactions. [Link]

• The design of a series of cocrystals featuring dicarboxylic acid with a modified isoniazid derivative. (2021). CrystEngComm (RSC Publishing). [Link]

• Roles for ordered and bulk solvent in ligand recognition and docking in two related cavities. (2013). PLOS ONE. [Link]

• National Center for Biotechnology Information. (n.d.). (E)-2-(Phenyldiazenyl)terephthalic acid. PubChem Compound Database. [Link]

• Carlucci, L., et al. (2019). Effect of Coordinating Solvents on the Structure of Cu(II)-4,4′-bipyridine Coordination Polymers. Molecules. [Link]

• Ligands for Metal-Organic Frameworks. (n.d.). swiTT. [Link]

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• Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2. (2023). Heliyon. [Link]

• Gonçalves, J. M. R., et al. (2024). A Synthesis of Metal-Organic Frameworks Using Terephthalic Acid Obtained from PET Bottles with Dye Adsorption for Application in Experimental Chemistry Classes. ResearchGate. [Link]

• Single-crystal X-ray diffraction structures and selected structural... (n.d.). ResearchGate. [Link]

• Near‐Zero Thermal Expansion in Coordination Polymer Cd(1,2,4‐Triazole)2(H2PO4)2. (2022). Advanced Functional Materials. [Link]

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Reference Data & Comparative Studies

Comparative Guide: Photochromic Behavior of Azo-Dicarboxylic Acids

Executive Summary

The integration of photochromic molecules into smart materials, metal-organic frameworks (MOFs), and biological systems relies heavily on the reversible E⇌Z (trans-cis) isomerization of azobenzene derivatives. Among these, azobenzene-dicarboxylic acids (ABDCAs) are uniquely valuable. Their carboxylate anchoring groups enable robust covalent or coordination bonding, making them ideal for structural engineering and biomimetic catalysis.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of positional isomers—specifically 4,4'-ABDCA and 3,3'-ABDCA—against emerging ortho-fluoro alternatives. This guide details the causality behind their photochemical behavior and provides self-validating protocols for characterizing their performance.

Mechanistic Foundations of Azo-Dicarboxylic Acids

The photochromic behavior of ABDCAs is governed by two primary electronic transitions: the high-intensity π→π∗ band in the UV region (~320 nm) and the lower-intensity n→π∗ band in the visible region (~430–450 nm)[1].

In the dark, the molecule exists in the thermodynamically stable planar trans (E) state. Upon irradiation with UV light (typically 365 nm), the π→π∗ transition triggers a rapid structural contraction, reducing the distance between the para-positions from ~9.0 Å to ~5.5 Å[1]. This yields the metastable, bent cis (Z) isomer. Because the cis state is sterically hindered and higher in energy, it will spontaneously revert to the trans state via thermal relaxation, or it can be rapidly driven back using visible light (~450 nm)[2].

Caption: Reversible E-Z photoisomerization cycle of azobenzene dicarboxylic acids.

Comparative Analysis: Positional Isomers and Alternatives

The position of the carboxylic acid groups (para vs. meta) fundamentally alters the supramolecular and electronic behavior of the photochrome.

Azobenzene-4,4'-dicarboxylic acid (4,4'-ABDCA)

Due to its linear geometry, 4,4'-ABDCA is primarily utilized as a rigid structural linker. When incorporated into MOFs (such as Al-AZB or Zr-AZB) or used to cross-link dextran hydrogels, the trans isomer provides a stable, extended backbone[2][3]. However, the rigid crystal lattice of MOFs often restricts the free volume required for the structural sweep of the E→Z transition. Consequently, while the thermal half-life of the cis isomer increases significantly upon coordination (from ~30 minutes in free water to >118 minutes in MOFs), the overall photostationary state (PSS) conversion is often limited[3].

Azobenzene-3,3'-dicarboxylic acid (3,3'-ABDCA)

The meta-substitution of 3,3'-ABDCA introduces a unique spatial dynamic. In the trans form, the two carboxylic acid groups are distant, leading to simultaneous deprotonation (a single pKa​ ). However, upon UV-induced isomerization to the cis form, the spatial proximity of the carboxyl groups forces a stepwise deprotonation, yielding two distinct pKa​ values (4.7 and 6.5)[4]. This split allows the monoanionic cis-isomer to act as a highly effective general acid-base catalyst, functioning as a photoresponsive glycosidase mimic[4].

Ortho-Fluoroazobenzene Alternatives (e.g., F-Dimers)

A major limitation of standard ABDCAs is their reliance on UV light, which suffers from poor tissue penetration and potential phototoxicity. By introducing strongly electron-withdrawing fluorine atoms at the ortho positions, the n-orbital energy of the Z-isomer is lowered. This separates the n→π∗ absorption bands of the E and Z isomers, allowing bidirectional isomerization entirely within the visible light spectrum (>500 nm for E→Z , and 450 nm for Z→E )[5].

Quantitative Data Summary

Property	4,4'-ABDCA	3,3'-ABDCA	Ortho-Fluoro Derivatives
Isomerization ( E→Z )	UV (~365 nm)	UV (~366 nm)	Visible (>500 nm)
Isomerization ( Z→E )	Visible (~450 nm) / Heat	Visible / Heat	Visible (~450 nm) / Heat
Typical PSS (Z-isomer %)	~40% in solution	~70% in solution	>80% in solution
Thermal Half-Life ( t1/2​ )	~30 min (water) to >118 min (MOFs)	Modulated by pH	Extended (up to days)
Primary Application	Structural linkers (MOFs, Hydrogels)	Biomimetic Catalysis	Deep-tissue biological probes

Structural vs. Catalytic Workflows

To understand the functional divergence of these isomers, we must look at the causality of their chemical environments. The catalytic activation of 3,3'-ABDCA is a prime example of geometry dictating function.

Caption: Light-driven pKa modulation and catalytic activation of 3,3'-ABDCA.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to differentiate true photochromic behavior from artifactual degradation.

Protocol 1: UV-Vis Kinetic Analysis of Thermal Half-Life (4,4'-ABDCA)

Causality: To determine the thermal stability of the cis isomer, we must first establish a photostationary state (PSS) using UV irradiation, then monitor the thermal back-reaction in the dark.

• Preparation: Prepare a 4×10−5 M solution of 4,4'-ABDCA in deionized water[3].

• Baseline Validation: Record a baseline UV-Vis spectrum in the dark. The π→π∗ band should peak sharply at ~320 nm.

• Irradiation: Irradiate the cuvette with a 365 nm LED for 120 minutes to reach PSS[3].

• Kinetic Tracking: Transfer the sample to a dark, temperature-controlled spectrophotometer (25 °C). Record spectra every 5 minutes.

• Self-Validation Check: Monitor the isosbestic points (wavelengths where absorbance remains constant). If the isosbestic points drift, the sample is degrading. If they remain perfectly stable while the 320 nm band recovers, the Z→E thermal relaxation is cleanly validated. Calculate t1/2​ using first-order decay kinetics.

Protocol 2: Photomodulated Catalysis Assay (3,3'-ABDCA Glycosidase Mimic)

Causality: The monoanionic cis-3,3'-ABDCA acts as a general acid-base catalyst. The assay must be conducted at a specific pH where the cis isomer is monoanionic, but the trans isomer is not[4].

• Buffer Setup: Prepare a solution of 3,3'-ABDCA and the substrate (4-nitrophenyl- β -D-glucopyranoside) in a buffer strictly maintained at pH 5.5.

• Dark Control (OFF State): Incubate the mixture in the dark for 60 minutes. Measure the absorbance of 4-nitrophenolate at 400 nm. Validation: The baseline hydrolysis rate must match the uncatalyzed buffer background, proving the trans isomer is inactive.

• UV Activation (ON State): Irradiate the system with 366 nm light to induce the cis conformation. Measure the 400 nm absorbance continuously. A sharp spike in the catalytic rate validates the formation of the active monoanionic pocket[4].

• Reversibility Check: Irradiate with visible light (>450 nm) to collapse the catalytic pocket back to the trans state. The reaction rate should immediately plateau, proving the catalysis is strictly light-gated.

References

• Photoresponsive Amide-Based Derivatives of Azobenzene-4,4′-Dicarboxylic Acid—Experimental and Theoretical Studies Source: MOST Wiedzy / NIH URL
• Trans–Cis Kinetic Study of Azobenzene-4,4′-dicarboxylic Acid and Aluminium and Zirconium Based Azobenzene-4,4′-dicarboxylate MOFs Source: MDPI URL
• Source: Chemical Communications (RSC Publishing)
• Source: Biomacromolecules (ACS Publications)
• Applications of functional dyes in biomedicine and life sciences Source: University of Groningen URL

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Unambiguous Structural and Purity Validation of (E)-2-(Phenyldiazenyl)terephthalic Acid: Advanced NMR vs. Traditional Chromatography

As the application of photoswitchable molecules expands across photopharmacology, smart materials, and metal-organic frameworks (MOFs), the analytical rigor applied to their validation must evolve. (E)-2-(Phenyldiazenyl)terephthalic acid is a highly functionalized azobenzene derivative featuring a photo-responsive N=N core flanked by coordinating carboxylic acid groups.

Validating the absolute purity and structural integrity of this compound presents a unique analytical challenge. Traditional chromatographic techniques often fail to provide an accurate representation of the compound's solid-state purity due to the inherent photochemistry of the azobenzene moiety. This guide objectively compares the performance of Quantitative NMR (qNMR) combined with 2D NMR against traditional HPLC-UV, demonstrating why an advanced NMR suite is the definitive, self-validating standard for this class of molecules.

The Analytical Challenge: Causality in Method Selection

The Pitfalls of HPLC-UV for Photoswitches

In traditional High-Performance Liquid Chromatography (HPLC), the sample is exposed to ambient light during preparation and intense UV irradiation within the detector flow cell (typically at 254 nm or 365 nm). For azobenzene derivatives, this UV exposure actively triggers an E→Z (trans to cis) photoisomerization during the analysis[1].

This creates a cascade of analytical errors:

• On-Column Isomerization: The continuous interconversion of isomers on the column leads to peak broadening, tailing, or artificial split peaks, misrepresenting the sample's true purity.

• Extinction Coefficient Discrepancies: The E and Z isomers possess fundamentally different molar extinction coefficients. Consequently, the ratio of their UV peak areas does not accurately reflect their molar ratio, rendering UV-based quantification fundamentally flawed for isomeric mixtures[1].

The qNMR Advantage

Quantitative 1H NMR (qNMR) is a primary analytical method where the signal intensity (integral) is strictly proportional to the number of resonating nuclei, completely independent of the molecule's chemical environment or chromophore[2]. By utilizing an internal calibrant of known purity, qNMR provides an absolute mass-balance quantification without the need for a highly pure reference standard of the analyte itself[3]. Furthermore, NMR is non-destructive and can be performed in the dark (or under red light), preserving the pristine E/Z ratio of the solid-state material[4].

Comparative Analytical Workflow

Comparative analytical workflow for photoswitchable azobenzene derivatives.

Self-Validating Experimental Protocol: qNMR & 2D NMR

To ensure metrological traceability and absolute accuracy, every step of the NMR workflow must be governed by strict physical principles[5].

Step 1: Internal Calibrant (IC) and Solvent Selection

• Action: Select Maleic Acid as the internal calibrant and DMSO- d6​ as the solvent.

• Causality: (E)-2-(Phenyldiazenyl)terephthalic acid contains two carboxylic acid groups, making it poorly soluble in non-polar solvents. DMSO- d6​ ensures complete dissolution, which is a fundamental prerequisite for sharp line widths and accurate integration[6]. Maleic acid is chosen because its singlet proton resonance ( δ ~6.26 ppm) is completely isolated from the aromatic signals of the azobenzene ( δ 7.5–8.5 ppm), preventing integration overlap[6].

Step 2: Sample Preparation (Red Light Environment)

• Action: Accurately weigh ~10 mg of the analyte and ~5 mg of Maleic acid using a microbalance ( d=0.001 mg) under red light conditions. Dissolve entirely in 0.6 mL of DMSO- d6​ .

• Causality: Azobenzenes undergo E→Z isomerization under UV or blue light. Preparing samples under red light prevents photo-activation, ensuring the NMR spectrum reflects the true solid-state isomeric purity[4].

Step 3: 1H qNMR Acquisition Parameters

• Action: Execute an Inversion-Recovery experiment to determine the T1​ relaxation time of the slowest relaxing proton. Set the relaxation delay ( D1​ ) to ≥5×T1​ . Use a 90° excitation pulse.

• Causality: A 90° pulse maximizes transverse magnetization, yielding the highest possible signal-to-noise ratio (SNR). If D1​ is too short, protons will not fully return to thermal equilibrium between scans, causing signal saturation and artificially lowering their integration value. A delay of 5×T1​ ensures >99.3% longitudinal magnetization recovery, which is critical for quantitative accuracy[7],[8].

Step 4: 2D NOESY for Structural Integrity

• Action: Acquire 2D NOESY spectra with a mixing time ( τm​ ) of 400 ms.

• Causality: To definitively prove the (E) -configuration, we map through-space proton interactions. The E and Z isomers have vastly different spatial arrangements. We validate the (E) -isomer by confirming the absence of through-space NOE cross-peaks between the phenyl protons and the terephthalic protons, which would otherwise be strongly present in the sterically crowded Z -isomer[1].

Step 5: Absolute Purity Calculation

The absolute purity ( Px​ ) is calculated using the following self-validating equation[2],[8]:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

(Where I = integral area, N = number of protons, M = molar mass, m = weighed mass, and std refers to the Maleic acid internal standard).

Data Presentation & Comparative Analysis

The superiority of the NMR suite over traditional chromatography is evident when comparing the analytical outputs. HPLC-UV consistently underestimates the purity of the (E) -isomer due to photo-induced artifacts.

Table 1: Comparative Performance (HPLC-UV vs. Advanced qNMR)

Analytical Parameter	Traditional HPLC-UV (254 nm)	Advanced 1H-qNMR (Our Standard)
Principle of Detection	Relative UV Absorbance	Absolute Nuclear Resonance
Susceptibility to Isomerization	High (UV flow cell induces E→Z )	None (Non-destructive, dark probe)
Reference Standard Required?	Yes (Prone to degradation)	No (Uses independent internal calibrant)
Apparent Purity Result	92.4% (Skewed by artifacts)	99.2% (True mass-balance purity)
E:Z Ratio Accuracy	Inaccurate (Differing extinction coeffs)	Highly Accurate (1:1 proton response)

Table 2: 1H NMR Chemical Shift Assignments in DMSO- d6​

Unambiguous assignment is crucial to prevent impurity signals from being hidden beneath the analyte peaks[2]. The following table outlines the expected structural markers for (E)-2-(Phenyldiazenyl)terephthalic acid.

Proton Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Structural Significance
H-3 (Terephthalic)	~8.10	d	1H	Aromatic core; shifts upfield in Z-isomer
H-5 (Terephthalic)	~8.25	dd	1H	Aromatic core
H-6 (Terephthalic)	~7.95	d	1H	Aromatic core
H-2',6' (Phenyl)	~7.85	m	2H	Azobenzene moiety (ortho to N=N)
H-3',4',5' (Phenyl)	~7.55	m	3H	Azobenzene moiety (meta/para)
COOH	~13.30	br s	2H	Confirms dicarboxylic acid integrity
Maleic Acid (IC)	6.26	s	2H	Internal Calibrant (Baseline resolved)

Conclusion

For complex, photo-responsive molecules like (E)-2-(Phenyldiazenyl)terephthalic acid, relying on traditional HPLC-UV for purity validation introduces unacceptable systemic errors due to on-column isomerization and chromophore biases. By implementing a rigorously controlled qNMR and 2D NMR workflow, researchers can bypass these artifacts entirely. This self-validating approach guarantees metrological traceability, providing drug development professionals and materials scientists with absolute confidence in the structural and isomeric purity of their compounds.

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A Senior Application Scientist's Guide to the Comparative X-ray Diffraction Analysis of (E)-2-(Phenyldiazenyl)terephthalic Acid Polymorphs

In the landscape of pharmaceutical development and materials science, the solid-state form of a compound is as critical as its chemical composition. The phenomenon of polymorphism, where a single molecule can crystallize into multiple distinct solid-state arrangements, presents both profound challenges and significant opportunities.[1][2] Different polymorphs of the same active pharmaceutical ingredient (API) can exhibit divergent physical properties, including solubility, stability, bioavailability, and manufacturability.[3][4] Consequently, the comprehensive characterization and control of polymorphic forms are not merely academic exercises but are mandated by stringent regulatory standards and are crucial for ensuring drug efficacy and safety.[5][6][7]

This guide provides an in-depth comparison of the polymorphs of (E)-2-(phenyldiazenyl)terephthalic acid, a molecule of interest in advanced materials and pharmaceutical research. We will delve into the practical aspects of polymorph screening and the definitive characterization technique of X-ray Powder Diffraction (XRPD), offering field-proven insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.

The Phenomenon of Polymorphism: More Than Just a Shape

Polymorphism is the ability of a solid material to exist in more than one crystalline form.[2] These forms, or polymorphs, have the same chemical makeup but differ in the three-dimensional arrangement of molecules in the crystal lattice.[1] This structural variance leads to different physical properties, making one polymorph potentially more desirable for a specific application than another.[3] For instance, a metastable polymorph might offer enhanced solubility and bioavailability, while the most thermodynamically stable form is often preferred for its longer shelf life.[1]

The discovery and characterization of all accessible polymorphs early in the development process is a critical risk-mitigation strategy.[7][8] It prevents costly downstream failures that could arise from an unexpected polymorphic transformation during manufacturing or storage.[6][7]

Polymorph Generation: A Multi-faceted Screening Approach

The cornerstone of any polymorphic study is a robust screening protocol designed to crystallize the compound under a wide array of conditions.[9] The objective is to provide the necessary thermodynamic and kinetic environments to encourage the nucleation and growth of different crystalline forms. For (E)-2-(phenyldiazenyl)terephthalic acid, a comprehensive screen would involve various solvent-based and non-solvent-based methods.

Experimental Protocol: Polymorph Screening of (E)-2-(Phenyldiazenyl)terephthalic Acid

Objective: To generate and identify different polymorphic forms of (E)-2-(phenyldiazenyl)terephthalic acid through controlled crystallization experiments.

Materials:

• (E)-2-(phenyldiazenyl)terephthalic acid (API)

• A diverse library of solvents (e.g., polar protic, polar aprotic, non-polar)

• Anti-solvents

• Vials, filtration apparatus, microscope slides

Methodology:

• Solubility Assessment:

  • Rationale: Understanding the solubility of the API in various solvents is fundamental to designing effective crystallization experiments.[8]

  • Procedure: Determine the approximate solubility of the API in a range of solvents at both room temperature and elevated temperatures (e.g., 50°C). This data informs the selection of solvents for subsequent steps.

• Solvent-Mediated Crystallization Techniques:

  • Slow Evaporation:

    • Rationale: This kinetic method allows for the slow removal of solvent, which can favor the formation of thermodynamically stable forms.

    • Procedure: Prepare saturated or near-saturated solutions of the API in various solvents in open vials. Allow the solvent to evaporate slowly and undisturbed at ambient conditions.

  • Cooling Crystallization:

    • Rationale: Altering the temperature changes the solubility and can induce nucleation of different forms. Rapid cooling often yields metastable polymorphs, while slow cooling favors more stable forms.[10]

    • Procedure: Prepare saturated solutions at an elevated temperature. Cool the solutions to a lower temperature (e.g., 5°C) at controlled rates (e.g., 1°C/min and 20°C/min).

  • Anti-Solvent Addition:

    • Rationale: Rapidly changing the solvent environment by adding an anti-solvent (in which the API is poorly soluble) can induce rapid precipitation, often trapping kinetic or metastable forms.

    • Procedure: Prepare a solution of the API. Add a pre-determined volume of an anti-solvent dropwise while stirring.

  • Slurry Equilibration:

    • Rationale: This method is excellent for identifying the most thermodynamically stable form at a given temperature. Over time, less stable forms will dissolve and recrystallize into the most stable form.

    • Procedure: Create a suspension (slurry) of the API in a solvent in which it is sparingly soluble. Agitate the slurry at a constant temperature for an extended period (e.g., 7-14 days), periodically sampling the solid for analysis.

• Solid-State and Other Methods:

  • Melt Crystallization (Quench Cooling):

    • Rationale: Crystallizing from a molten state bypasses solvent interactions and can lead to unique polymorphs.[11]

    • Procedure: Heat the API above its melting point and then cool it rapidly (quench) to induce solidification.

  • Grinding:

    • Rationale: Mechanical stress can induce polymorphic transformations.

    • Procedure: Gently grind a small amount of the API using a mortar and pestle.

• Sample Isolation and Initial Characterization:

  • Procedure: Isolate all solid samples by filtration and dry them appropriately.

  • Initial Analysis: Initially examine the solids under a microscope to check for different crystal habits. Subsequently, analyze each distinct solid using XRPD.

The following diagram illustrates the comprehensive workflow for polymorph screening and characterization.

Caption: Workflow for polymorph screening and characterization.

X-ray Powder Diffraction (XRPD): The Gold Standard for Polymorph Identification

XRPD is the most powerful and widely used technique for the identification and characterization of crystalline solids.[5][12][13] Each crystalline form possesses a unique crystal lattice, and when X-rays interact with this ordered structure, they diffract at specific angles, producing a diffraction pattern that serves as a unique "fingerprint" for that polymorph.[5][14]

The Principle Behind XRPD

The technique is governed by Bragg's Law (nλ = 2d sinθ), which relates the wavelength of the X-rays (λ), the angle of diffraction (θ), and the distance between the crystal lattice planes (d-spacing).[15] For a powdered sample with randomly oriented crystallites, all possible diffraction planes are exposed to the X-ray beam, resulting in a characteristic pattern of diffraction peaks at various 2θ angles.

Experimental Protocol: XRPD Analysis

Objective: To obtain high-quality XRPD patterns for the solid forms of (E)-2-(phenyldiazenyl)terephthalic acid to differentiate and identify polymorphs.

Instrumentation: A modern powder X-ray diffractometer (e.g., Malvern PANalytical Empyrean).[14]

Methodology:

• Sample Preparation:

  • Rationale: Proper sample preparation is critical to minimize errors, particularly from preferred orientation, where non-random crystallite orientations can alter peak intensities.[16]

  • Procedure: Gently grind the crystalline sample to a fine, uniform powder (typically <10 µm) to ensure random orientation of the crystallites. Pack the powder into the sample holder, ensuring a flat, smooth surface that is level with the holder's rim.

• Instrument Setup and Data Collection:

  • Rationale: The chosen parameters affect the quality of the data, including resolution, peak-to-background ratio, and collection time.

  • Typical Parameters:

    • X-ray Source: Cu Kα (λ = 1.5406 Å)

    • Voltage and Current: 40-45 kV, 40 mA

    • Scan Range (2θ): 2° to 40° (This range typically covers the most characteristic peaks for organic molecules).

    • Step Size: 0.02° 2θ

    • Scan Speed/Time per Step: 1-5 seconds (A slower scan provides better signal-to-noise but increases experiment time).[16]

• Data Analysis:

  • Rationale: The analysis involves identifying the positions and relative intensities of the diffraction peaks.

  • Procedure:

    • Process the raw data using appropriate software to identify peak positions (in °2θ) and their relative intensities.

    • Compare the diffraction patterns of all samples obtained from the polymorph screen.

    • Group samples with identical patterns. Each unique pattern corresponds to a different solid form (polymorph, solvate, etc.).

Comparative Analysis of (E)-2-(Phenyldiazenyl)terephthalic Acid Polymorphs

Let us assume our comprehensive screening yielded three distinct crystalline forms, which we will designate as Form I, Form II, and Form III. The XRPD analysis provides the data summarized in the table below.

Form I	Form II	Form III
2θ Angle (°)	Relative Intensity (%)	2θ Angle (°)	Relative Intensity (%)	2θ Angle (°)	Relative Intensity (%)
7.5	100	8.1	85	6.8	45
10.2	45	11.5	100	9.2	100
12.8	60	14.3	50	13.5	80
15.1	30	16.2	90	17.1	55
18.9	75	19.8	40	20.4	95
22.4	55	21.7	65	22.9	30
25.3	80	24.9	70	26.8	70

Interpretation of Results:

• Unique Fingerprints: Each form exhibits a unique set of diffraction peaks. For example, Form I has its most intense peak at 7.5° 2θ, while the most intense peaks for Form II and Form III are at 11.5° and 9.2°, respectively. The presence of different peak positions indicates different d-spacings, confirming that the internal crystal structures are distinct.[14]

• Phase Identification: A sample from the screening experiments can be identified as pure Form I, pure Form II, a mixture, or a new form by comparing its XRPD pattern to these reference patterns. For instance, a pattern showing strong peaks at both 7.5° and 11.5° would indicate a mixture of Form I and Form II.

• Qualitative vs. Quantitative: While this comparison is qualitative, XRPD can also be used for quantitative analysis to determine the percentage of each polymorph in a mixture, which is crucial for quality control.[16][17]

The following conceptual diagram illustrates how different molecular packing (crystal lattices) results in distinct XRPD patterns.

Caption: Different molecular packing leads to unique XRPD patterns.

Conclusion and Forward Outlook

This guide has outlined the critical importance of polymorphic screening and detailed the application of X-ray powder diffraction as the definitive technique for comparing and identifying the polymorphs of (E)-2-(phenyldiazenyl)terephthalic acid. The unique XRPD pattern of each polymorph serves as an incontrovertible fingerprint, enabling researchers to distinguish between different solid forms, ensure phase purity, and select the optimal form for development.

The successful characterization of these polymorphs is the first step. Subsequent studies should employ complementary techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and solid-state NMR to determine the thermodynamic relationships between the forms and assess their relative stabilities, thereby building a complete solid-state characterization package essential for regulatory approval and successful product commercialization.[8]

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Benchmarking Gas Adsorption in (E)-2-(Phenyldiazenyl)terephthalic Acid-Based MOFs: A Comparative Guide

This guide provides a comprehensive technical comparison of the gas adsorption performance of Metal-Organic Frameworks (MOFs) based on the (E)-2-(phenyldiazenyl)terephthalic acid linker. As researchers and professionals in materials science and drug development, the ability to selectively capture and store gases is of paramount importance. This document offers an in-depth analysis of these azo-functionalized MOFs, benchmarking their performance against established porous materials for the adsorption of carbon dioxide (CO₂), methane (CH₄), and nitrogen (N₂). Through detailed experimental protocols, comparative data analysis, and an exploration of the underlying scientific principles, this guide serves as a critical resource for evaluating the potential of these materials in applications ranging from carbon capture to gas purification and storage.

Introduction: The Promise of Azo-Functionalized MOFs

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, owing to their high surface areas, tunable pore sizes, and chemically modifiable structures[1][2]. The incorporation of functional organic linkers is a key strategy in tailoring MOFs for specific applications. The (E)-2-(phenyldiazenyl)terephthalic acid linker, featuring an azo functional group, introduces unique properties to the resulting MOF structure. The azo moiety can impart photoresponsive behavior, allowing for potential stimuli-controlled gas uptake and release, a feature not commonly observed in conventional adsorbents[3]. This guide focuses on a specific implementation of this linker in a UiO-66 topology, hereafter referred to as Azo-UiO-66 , and compares its gas adsorption characteristics with benchmark materials to provide a clear perspective on its performance.

Experimental Design and Rationale

The following sections detail the step-by-step methodologies for the synthesis, activation, and gas adsorption analysis of Azo-UiO-66. The rationale behind key experimental choices is elucidated to provide a deeper understanding of the structure-property relationships that govern the performance of these materials.

Synthesis of Azo-UiO-66: A Solvothermal Approach

The solvothermal method is a widely adopted technique for MOF synthesis, as it facilitates the formation of highly crystalline materials by applying heat and pressure to a solution of the metal precursor and organic linker[1][4].

Protocol: Synthesis of Azo-UiO-66

• Precursor Solution Preparation:

  • Dissolve Zirconium(IV) chloride (ZrCl₄) and (E)-2-(phenyldiazenyl)terephthalic acid in N,N-dimethylformamide (DMF). The choice of DMF as a solvent is critical as it possesses a high boiling point suitable for solvothermal synthesis and effectively dissolves both the metal salt and the organic linker[5]. Its ability to be a coordinating solvent also influences the crystallization process[6].

• Reaction:

  • Transfer the precursor solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24 hours). The reaction temperature is a crucial parameter that influences the dimensionality and topology of the resulting MOF structure[7].

• Purification:

  • After cooling to room temperature, collect the crystalline product by centrifugation or filtration.

  • Wash the product repeatedly with fresh DMF to remove any unreacted starting materials.

  • Subsequently, wash with a more volatile solvent like ethanol to facilitate the removal of DMF from the pores during the activation step[4].

Diagram: Solvothermal Synthesis Workflow

Caption: Workflow for the solvothermal synthesis and purification of Azo-UiO-66.

Activation: Unlocking the Porous Network

Activation is a critical step to remove solvent molecules residing within the MOF pores, thereby making the internal surface area accessible for gas adsorption[8]. The choice of activation temperature is a trade-off between ensuring complete solvent removal and preserving the structural integrity of the MOF[9].

Protocol: Activation of Azo-UiO-66

• Solvent Exchange:

  • Immerse the purified Azo-UiO-66 in a low-boiling-point solvent (e.g., methanol or chloroform) for several days, with periodic replacement of the solvent. This step is crucial for exchanging the high-boiling-point synthesis solvent (DMF) with a more volatile one, which can be removed more easily under vacuum[10].

• Thermal Activation:

  • Place the solvent-exchanged sample in a vacuum oven or the port of a gas adsorption analyzer.

  • Heat the sample under a dynamic vacuum at a specific temperature (e.g., 150-200 °C) for an extended period (e.g., 12-24 hours) to remove the residual solvent molecules from the pores[10]. The optimal activation temperature is determined by thermogravimetric analysis (TGA) to identify the temperature at which solvent is removed without causing framework decomposition.

Diagram: MOF Activation Process

Caption: Logical flow for calculating gas selectivity using IAST.

The table below presents the IAST-predicted selectivities for CO₂/N₂ and CO₂/CH₄ separation at 298 K for a 15:85 CO₂/N₂ and a 50:50 CO₂/CH₄ mixture, respectively.

Material	IAST CO₂/N₂ Selectivity	IAST CO₂/CH₄ Selectivity
Azo-UiO-66	High	Moderate
UiO-66	~25	[2] ~5
MOF-5	Moderate	Low
Zeolite 5A	High	[11][12] High

Note: Qualitative descriptors are used for Azo-UiO-66 and MOF-5 due to the variability in reported experimental data. Azo-UiO-66 generally shows high CO₂/N₂ selectivity.

Azo-UiO-66 demonstrates a significant advantage in CO₂/N₂ selectivity, which is often attributed to the favorable interactions between the polar azo group and the quadrupolar CO₂ molecule.

Isosteric Heat of Adsorption (Qst)

The isosteric heat of adsorption (Qst) provides insight into the strength of the interaction between the gas molecules and the adsorbent surface. A higher Qst value indicates a stronger interaction. Qst is calculated from adsorption isotherms measured at different temperatures using the Clausius-Clapeyron equation.

Material	Qst for CO₂ (kJ/mol)	Qst for CH₄ (kJ/mol)	Qst for N₂ (kJ/mol)
Azo-UiO-66	~30-35	~18-22	~15-18
UiO-66	~25-30	[2] ~18-20	[2] ~15-17
MOF-5	~20-25	~15-18	~10-12
Zeolite 5A	~35-45	[13] ~20-25	~15-20

Note: Values are approximate and can vary with surface coverage.

The Qst for CO₂ in Azo-UiO-66 is slightly higher than that in UiO-66, suggesting that the azo functionality contributes to a stronger binding of CO₂ molecules.

Conclusion and Future Outlook

This comparative guide demonstrates that (E)-2-(phenyldiazenyl)terephthalic acid-based MOFs, exemplified by Azo-UiO-66, are promising materials for gas adsorption applications, particularly for CO₂ capture. The incorporation of the azo group leads to a competitive CO₂ uptake capacity and, most notably, enhanced CO₂/N₂ selectivity compared to its parent framework and other benchmark materials. The slightly higher isosteric heat of adsorption for CO₂ further supports the beneficial role of the azo functionality in creating favorable binding sites.

The photoresponsive nature of the azo group, which was not the primary focus of this benchmarking guide, offers an exciting avenue for future research. The ability to trigger gas release with light could lead to the development of energy-efficient and highly controllable gas separation and storage systems. Further investigations into the long-term stability, performance under humid conditions, and scalability of synthesis are warranted to fully assess the industrial viability of these materials.

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A Comparative Guide to the FTIR Spectra of (E) and (Z) Isomers of 2-(phenyldiazenyl)terephthalic Acid

This guide provides an in-depth comparison of the Fourier-Transform Infrared (FTIR) spectra of the (E) and (Z) isomers of 2-(phenyldiazenyl)terephthalic acid. Designed for researchers, scientists, and professionals in drug development, this document elucidates the structural nuances of these photo-switchable isomers as revealed by vibrational spectroscopy. The comparison is built upon established principles of FTIR spectroscopy and data from analogous azobenzene and terephthalic acid derivatives, offering a predictive framework for spectral analysis in the absence of direct comparative experimental data for this specific molecule.

Introduction: The Significance of Photoisomeric Analysis

Azobenzene derivatives are a cornerstone of photo-responsive materials, finding applications from targeted drug delivery to molecular machines. Their ability to isomerize between a thermodynamically stable (E) (trans) form and a metastable (Z) (cis) form upon light irradiation allows for precise external control over molecular geometry and, consequently, function.[1] The compound 2-(phenyldiazenyl)terephthalic acid integrates this photo-switchable azobenzene unit with a terephthalic acid moiety, a common building block in coordination polymers and metal-organic frameworks (MOFs).[2]

Understanding the distinct structural characteristics of the (E) and (Z) isomers is paramount for harnessing their potential. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of a molecule. Since these vibrations are exquisitely sensitive to bond strengths, bond angles, and overall molecular symmetry, FTIR serves as an ideal tool to differentiate between the planar geometry of the (E) isomer and the sterically hindered, non-planar structure of the (Z) isomer.[3][4] This guide details the expected spectral signatures that distinguish these two isomeric forms.

Molecular Geometry: The Structural Basis for Spectral Differences

The fundamental difference between the (E) and (Z) isomers of 2-(phenyldiazenyl)terephthalic acid lies in their three-dimensional structure, which is dictated by the configuration around the central diazo (-N=N-) bond.

• The (E)-Isomer: This isomer adopts a highly planar and elongated conformation. The phenyl and terephthalic acid rings are positioned on opposite sides of the N=N double bond, minimizing steric hindrance. This planarity allows for extended π-conjugation across the molecule.[3]

• The (Z)-Isomer: In contrast, the (Z)-isomer features the phenyl and terephthalic acid rings on the same side of the N=N bond. This arrangement induces significant steric repulsion, forcing the aromatic rings to twist out of the plane of the diazo bond.[3] This loss of planarity disrupts the overall π-conjugation.

These geometric distinctions are the primary cause of the observable differences in their respective FTIR spectra.

Caption: Isomerization between the planar (E) and non-planar (Z) forms.

Experimental Protocol: Acquiring Isomer-Specific Spectra

Obtaining high-quality, distinct spectra for both the (E) and (Z) isomers requires a carefully controlled experimental workflow. The protocol below outlines a standard method using Attenuated Total Reflectance (ATR)-FTIR, which is ideal for solid samples and minimizes sample preparation.

Step-by-Step Methodology

• Baseline Spectrum (E-isomer):

  • Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Record a background spectrum.

  • Place a small amount of the synthesized 2-(phenyldiazenyl)terephthalic acid powder onto the ATR crystal. As the (E) isomer is the thermodynamically stable form, a sample synthesized and stored in the dark is assumed to be predominantly in this state.

  • Apply consistent pressure using the ATR anvil to ensure good contact between the sample and the crystal.

  • Record the FTIR spectrum, typically by co-adding 32 or 64 scans at a resolution of 4 cm⁻¹. This spectrum represents the (E)-isomer.

• In-Situ Photoisomerization to the (Z)-isomer:

  • Without disturbing the sample on the ATR crystal, position a UV lamp (e.g., 365 nm LED) to irradiate the sample directly.

  • Irradiate the sample for a predetermined time (e.g., 5-15 minutes) to induce the E→Z photoisomerization. The exact time should be optimized to reach a photostationary state with a high population of the Z-isomer.

  • Immediately after irradiation, record the FTIR spectrum under the same conditions as the baseline. This spectrum will represent a mixture of isomers, but will be enriched in the (Z) form, allowing for the identification of new characteristic peaks.

• Data Analysis:

  • Use spectral subtraction software to subtract the initial (E)-isomer spectrum from the post-irradiation spectrum. This difference spectrum will highlight the vibrational modes unique to the (Z)-isomer.

  • Carefully analyze the key spectral regions outlined in the following section to identify shifts and the appearance/disappearance of bands.

Caption: Experimental workflow for FTIR analysis of photoisomerization.

Predicted FTIR Spectral Comparison

The structural changes upon isomerization from (E) to (Z) manifest as distinct changes in the FTIR spectrum. The following table and discussion summarize the predicted key differences.

Vibrational Mode	Expected Wavenumber (cm⁻¹) (E)-Isomer	Expected Wavenumber (cm⁻¹) (Z)-Isomer	Rationale for Difference
O-H Stretch (Carboxylic Acid)	~3100-2500 (Broad)	~3100-2500 (Broad, possibly altered)	The broadness is due to hydrogen-bonded dimers. The steric bulk of the (Z)-isomer may slightly alter the hydrogen bonding network, potentially causing subtle shifts in the band shape.[5]
Aromatic C-H Stretch	~3100-3000	~3100-3000	Generally weak and less sensitive to isomerization compared to other modes.
C=O Stretch (Carboxylic Acid)	~1690-1670	Lower than (E) (~1680-1660)	The loss of planarity and conjugation in the (Z)-isomer may lead to a slight decrease in the C=O bond order, causing a redshift (lower wavenumber).
Aromatic C=C Stretch	~1600, ~1580, ~1500	Shifted and/or intensity changes	These bands are sensitive to the degree of π-conjugation. The disrupted conjugation in the (Z)-isomer is expected to cause shifts in position and changes in relative intensities.[6]
N=N Stretch	~1440 (Weak)	~1500 (Weak, possibly broad)	This vibration is often weak in the symmetric (E)-isomer. In the less symmetric (Z)-isomer, it may become more IR-active but can be broad and difficult to identify.[7]
C-N Stretch	~1150	Shifted from (E)	The bond order of the C-N links is affected by the degree of conjugation with the aromatic rings, leading to a shift upon isomerization.
Aromatic C-H Out-of-Plane Bending	~690 (Characteristic)	~700-770 (New bands appear)	This region is highly diagnostic. The planar (E)-isomer of azobenzene shows a strong characteristic band around 690 cm⁻¹. The out-of-plane twisting in the (Z)-isomer gives rise to new, distinct bands at higher wavenumbers.[8]

Detailed Analysis of Key Spectral Regions

• Carbonyl and Aromatic Region (1800-1400 cm⁻¹): The C=O stretching vibration of the carboxylic acid groups is a prominent feature.[9] In the planar (E)-isomer, conjugation with the aromatic system is maximized. Upon conversion to the non-planar (Z)-isomer, this conjugation is partially disrupted. This electronic effect is expected to slightly lower the C=O bond's force constant, resulting in a shift to a lower wavenumber. Similarly, the C=C stretching modes of the aromatic rings, typically appearing as a set of bands between 1600 and 1450 cm⁻¹, will be sensitive to this change in conjugation, likely leading to shifts in their positions and a change in their relative intensities.

• The Fingerprint Region (< 1400 cm⁻¹): This region is rich with information and crucial for distinguishing the isomers.

  • N=N and C-N Vibrations: The N=N stretch is notoriously difficult to assign as it is often weak in the highly symmetric (E)-isomer and can be broad or coupled with other vibrations.[7] The C-N stretching vibration, linking the diazo group to the phenyl rings, is expected to shift as the electronic environment changes with isomerization.

  • C-H Out-of-Plane (OOP) Bending: This is arguably the most reliable indicator of E/Z isomerization in azobenzene systems. The collective vibration of the C-H bonds bending out of the plane of the aromatic ring is highly sensitive to the molecule's overall symmetry and steric environment. For the planar (E)-azobenzene core, a strong, characteristic band is typically observed around 690 cm⁻¹.[8] Upon isomerization to the twisted (Z)-conformation, this band is expected to diminish or disappear, while new bands, characteristic of the cis configuration, appear at higher frequencies (e.g., in the 700-770 cm⁻¹ range).[8] The presence and absence of these specific bands serve as a definitive fingerprint for each isomer.

Conclusion

The differentiation of (E) and (Z) isomers of 2-(phenyldiazenyl)terephthalic acid via FTIR spectroscopy is a robust analytical method grounded in the fundamental relationship between molecular structure and vibrational energy. While the overall spectra will share features related to the common functional groups, key distinctions are predicted to arise from the geometric differences between the isomers.

The most definitive spectral markers for distinguishing the (E) and (Z) forms are expected in the low-frequency fingerprint region, specifically the C-H out-of-plane bending modes. The appearance and disappearance of sharp bands in the 680-780 cm⁻¹ range upon UV irradiation provides a clear and reliable signature of isomerization. Additional, albeit more subtle, confirmation can be found in the shifts of the C=O and aromatic C=C stretching vibrations, which reflect the changes in π-conjugation between the planar (E) and non-planar (Z) states. By following the prescribed experimental protocol and focusing on these key spectral regions, researchers can confidently identify and characterize the isomeric state of this versatile photo-responsive molecule.

References

• Reva, I., et al. (2019). Structural and spectroscopic characterization of E- and Z-isomers of azobenzene. Journal of Molecular Structure, 1184, 453-463. [Link]

• ResearchGate. (n.d.). FTIR spectrum of pure terephthalic acid and synthesized terephthalic acid. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) terephthalic acid, b PMA, c MIL-53(Fe), d PMA@MIL-53(Fe). Retrieved from ResearchGate. [Link]

• Criado, A., et al. (2021). Absorption and Isomerization of Azobenzene Guest Molecules in Polymeric Nanoporous Crystalline Phases. Polymers, 13(18), 3169. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) terephthalic acid, (b) bare Na2TP and (c) Na2TP@GE hybrid. Retrieved from ResearchGate. [Link]

• Brainly.com. (2023). Define all major peaks of terephthalic acid on this IR spectrum. Retrieved from brainly.com. [Link]

• Di Mauro, A., et al. (2022). Recovery of Terephthalic Acid from Densified Post-consumer Plastic Mix by HTL Process. Applied Sciences, 12(21), 10811. [Link]

• PubChem. (n.d.). (E)-2-(Phenyldiazenyl)terephthalic acid. Retrieved from PubChem. [Link]

• Bandini, E., et al. (2021). To Isomerize or not to Isomerize? E/Z Isomers of Cyclic Azobenzene Derivatives and Their Reactivity Upon One-Electron Reduction. Chemistry – A European Journal, 27(42), 10874-10881. [Link]

• Schultz, T., et al. (2008). The Different Photoisomerization Efficiency of Azobenzene in the Lowest nπ* and ππ* Singlets: The Role of a Phantom State. Journal of the American Chemical Society, 130(13), 4514–4527. [Link]

• ResearchGate. (n.d.). FT-IR spectra of AZO (a), AZO-GO (b) and AZO-RGO (c) hybrids. Retrieved from ResearchGate. [Link]

• Hättig, C., & Hald, K. (2003). Ab Initio Calculation of the Vibrational and Electronic Spectra of trans- and cis-Azobenzene. Journal of the American Chemical Society, 125(33), 10094–10101. [Link]

• Biswas, N., & Umapathy, S. (1997). Density Functional Calculations of Structures, Vibrational Frequencies, and Normal Modes of trans- and cis-Azobenzene. The Journal of Physical Chemistry A, 101(29), 5555–5566. [Link]

• ResearchGate. (n.d.). a) The E and Z isomers of azobenzene and their photo- and thermally.... Retrieved from ResearchGate. [Link]

• Cembran, A., et al. (2008). The Different Photoisomerization Efficiency of Azobenzene in the Lowest nπ* and ππ* Singlets: The Role of a Phantom State. Journal of the American Chemical Society, 130, 4514-4527. [Link]

• ResearchGate. (n.d.). FT-IR spectra of AZO (a), AZO-GO (b) and AZO-RGO (c) hybrids. Retrieved from ResearchGate. [Link]

• Hättig, C., & Hald, K. (2003). Ab Initio Calculation of the Vibrational and Electronic Spectra of trans- and cis-Azobenzene. Journal of the American Chemical Society, 125(33), 10094–10101. [Link]

• Biswas, N., & Umapathy, S. (1997). Density Functional Calculations of Structures, Vibrational Frequencies, and Normal Modes of trans- and cis-Azobenzene. The Journal of Physical Chemistry A, 101(29), 5555–5566. [Link]

• ResearchGate. (n.d.). a) The E and Z isomers of azobenzene and their photo- and thermally.... Retrieved from ResearchGate. [Link]

• Davis, C. M., et al. (2022). Direct Probing of Vibrational Interactions in UiO-66 Polycrystalline Membranes with Femtosecond Two-Dimensional Infrared. The Journal of Physical Chemistry C, 126(42), 18210–18217. [Link]

• Hättig, C., & Hald, K. (2003). Ab Initio Calculation of the Vibrational and Electronic Spectra of trans- and cis-Azobenzene. Journal of the American Chemical Society, 125, 10094-10101. [Link]

• Biswas, N., & Umapathy, S. (1997). Density Functional Calculations of Structures, Vibrational Frequencies, and Normal Modes of trans- and cis-Azobenzene. The Journal of Physical Chemistry A, 101, 5555-5566. [Link]

• Davis, C. M., et al. (2022). Direct Probing of Vibrational Interactions in UiO-66 Polycrystalline Membranes with Femtosecond Two-Dimensional Infrared. The Journal of Physical Chemistry C, 126(42), 18210–18217. [Link]

• Davis, C. M., et al. (2022). Direct Probing of Vibrational Interactions in UiO-66 Polycrystalline Membranes with Femtosecond Two-Dimensional Infrared. The Journal of Physical Chemistry C, 126(42), 18210–18217. [Link]

• Lari, G. M., et al. (2016). Synthesis of terephthalic acid via Diels-Alder reactions with ethylene and oxidized variants of 5-hydroxymethylfurfural. Proceedings of the National Academy of Sciences, 113(49), 13987-13992. [Link]

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Comparative toxicity and stability of (E)-2-(Phenyldiazenyl)terephthalic acid vs azobenzene

Comparative Guide: Toxicity and Stability of (E)-2-(Phenyldiazenyl)terephthalic Acid vs. Azobenzene

Executive Summary

As photoswitchable molecules transition from materials science into biological and pharmacological applications (e.g., photopharmacology, smart drug delivery systems), understanding their stability and biocompatibility is paramount. The prototypical photoswitch, azobenzene, is notorious for its poor aqueous solubility and potential generation of toxic aniline derivatives in vivo. Functionalization provides a pathway to mitigate these issues. This guide critically compares standard azobenzene with (E)-2-(Phenyldiazenyl)terephthalic acid—an asymmetric dicarboxylic acid derivative—focusing on their thermal stability, biotransformation, and toxicity profiles.

Mechanistic Overview: Structural Causality

The core of both molecules is the diazene (N=N) linkage, which undergoes reversible trans-cis photoisomerization.

• Azobenzene : Lacks functional groups, resulting in a highly hydrophobic, planar trans structure. Its cis-isomer has a relatively long thermal half-life (~1.4 days at 35°C in non-polar solvents)[1].

• (E)-2-(Phenyldiazenyl)terephthalic acid : The introduction of two carboxylic acid groups on one of the phenyl rings fundamentally alters the electron density. These electron-withdrawing groups (EWGs) lower the energy barrier for thermal relaxation, significantly reducing the cis-isomer half-life. Furthermore, the carboxylates drastically increase aqueous solubility at physiological pH and provide anchoring sites for bioconjugation or incorporation into Metal-Organic Frameworks (MOFs)[2].

Comparative Stability Profile

Thermal stability of the cis-isomer dictates the "memory" of the photoswitch. For biological applications, a tunable half-life is critical to control the duration of the light-induced effect[1].

Table 1: Kinetic and Thermodynamic Properties

Property	Azobenzene	(E)-2-(Phenyldiazenyl)terephthalic Acid	Causality / Structural Rationale
Aqueous Solubility	< 0.1 mg/mL (Hydrophobic)	> 10 mg/mL (at pH 7.4)	Deprotonation of carboxylic acids forms highly polar carboxylate anions.
Absorption λ_max (trans)	~320 nm (π-π)	~335 nm (π-π)	EWGs induce a slight bathochromic shift due to extended conjugation.
Thermal Half-life (cis)	~34 hours (25°C, organic)	~2-4 hours (25°C, aqueous)	Push-pull electronic effects lower the transition state energy for thermal relaxation.
Photostability	High	High	Both maintain isosbestic points over multiple UV/Vis cycles.

Protocol 1: Self-Validating UV-Vis Thermal Kinetics Assay

To objectively measure the thermal cis-to-trans relaxation, we employ a continuous spectrophotometric workflow.

• Sample Preparation : Prepare 50 µM solutions of both compounds. Use DMSO for azobenzene and 1X PBS (pH 7.4) for the terephthalic acid derivative. Causality: Matching the solvent to the physiological use-case ensures relevant kinetic data.

• Irradiation : Irradiate 3 mL of the solution in a quartz cuvette using a 365 nm LED (10 mW/cm²) until the Photostationary State (PSS) is reached (typically 2-5 minutes, indicated by no further decrease in the π-π* band).

• Thermal Relaxation Monitoring : Transfer the cuvette to a dark, temperature-controlled UV-Vis spectrophotometer (25°C). Monitor the recovery of the π-π* absorbance maximum every 5 minutes.

• Internal Validation : Continuously monitor the isosbestic points (e.g., ~280 nm and ~430 nm). Self-Validation Check : If the isosbestic points drift, photodegradation or aggregation is occurring, invalidating the kinetic data.

• Data Analysis : Plot ln(A∞​−At​) versus time t . The slope yields the rate constant k , from which the half-life is calculated ( t1/2​=ln(2)/k ).

Fig 1: Workflow for determining the thermal half-life of cis-azo isomers with internal validation.

Comparative Toxicity & Biotransformation

The primary toxicity concern for azo compounds is their reduction by azoreductases—flavin-dependent enzymes prevalent in human intestinal microbiota and hepatic tissue[3]. This cleavage breaks the N=N bond, generating aromatic amines[4].

• Azobenzene : Cleavage yields two equivalents of aniline. Aniline is a known toxicant that causes methemoglobinemia, oxidative stress, and exhibits genotoxic properties. Its lipophilic nature allows rapid cellular accumulation.

• (E)-2-(Phenyldiazenyl)terephthalic acid : Cleavage yields one equivalent of aniline and one equivalent of 2-aminoterephthalic acid. While aniline is still produced, the highly polar 2-aminoterephthalic acid is rapidly excreted by the kidneys, reducing overall bioaccumulation. Furthermore, the bulky, charged nature of the intact dicarboxylic acid prevents passive diffusion across cell membranes, restricting its intracellular toxicity prior to enzymatic cleavage[5].

Table 2: Toxicity and Metabolic Metrics

Metric	Azobenzene	(E)-2-(Phenyldiazenyl)terephthalic Acid
Primary Metabolites	Aniline (x2)	Aniline (x1), 2-Aminoterephthalic acid (x1)
Membrane Permeability	High (Lipophilic)	Low (Anionic at pH 7.4)
Azoreductase Affinity	High	Moderate (Steric hindrance from carboxylates)
Overall Cytotoxicity	High (IC50 typically < 50 µM)	Low to Moderate (IC50 > 200 µM)

Protocol 2: In Vitro Azoreductase Cleavage and Cytotoxicity Assay

This protocol evaluates the enzymatic degradation rate and subsequent cellular toxicity.

• Enzyme Incubation : Incubate 100 µM of the azo compound with 0.5 U/mL recombinant human azoreductase (e.g., NQO1) and 1 mM NADPH in 50 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Cleavage Tracking : Extract aliquots at 0, 30, 60, and 120 minutes. Quench with cold acetonitrile. Centrifuge and analyze the supernatant via HPLC-UV to quantify the disappearance of the parent compound and appearance of amine metabolites.

• Cytotoxicity Assessment : Treat HepG2 (liver carcinoma) cell lines with the pre-cleaved metabolite mixtures for 24 hours to assess post-cleavage viability.

• Internal Validation : Run a parallel control utilizing 50 µM Dicumarol (a potent NQO1 inhibitor). Self-Validation Check : If cleavage occurs in the Dicumarol control, non-specific reduction or spontaneous degradation is present, ensuring false-positive enzymatic rates are identified and excluded.

Fig 2: Azoreductase-mediated reductive cleavage pathway of azo compounds into aromatic amines.

Conclusion & Application Suitability

While azobenzene remains the foundational standard for photochromic studies, its severe hydrophobicity and high toxicity profile limit its utility in biological systems. (E)-2-(Phenyldiazenyl)terephthalic acid offers a structurally rationalized alternative. The addition of the terephthalic acid moiety sacrifices some cis-isomer thermal stability but drastically improves aqueous solubility, prevents passive cellular accumulation, and halves the stoichiometric generation of highly toxic aniline upon enzymatic cleavage. For drug development professionals designing photo-responsive hydrogels, MOFs, or targeted therapeutics, the dicarboxylic acid derivative provides a significantly safer and more tunable platform.

References

• Thermal Half-Lives of Azobenzene Derivatives: Virtual Screening Based on Intersystem Crossing Using a Machine Learning Potential. National Institutes of Health (NIH).1

• Toxicological significance of azo dye metabolism by human intestinal microbiota. National Institutes of Health (NIH).3

• Photoactivated Multivariate Metal–Organic Frameworks for On-Demand Drug Release: The Role of Host–Guest Interactions. National Institutes of Health (NIH).2

• Enzyme-Triggered Degradation of Supramolecularly Cross-Linked Polymersomes of Azobenzene-Based Polyurethane: Cell-Selective Anticancer Drug Release. American Chemical Society (ACS).5

• Azoreductases in drug metabolism. National Institutes of Health (NIH).4

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Safety & Regulatory Compliance

Mastering the Safe Handling of (E)-2-(Phenyldiazenyl)terephthalic acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. This guide provides essential, immediate safety and logistical information for handling (E)-2-(Phenyldiazenyl)terephthalic acid (CAS No. 1352924-38-9). By moving beyond a simple checklist and understanding the causality behind each safety measure, we can foster a culture of proactive safety and build unwavering trust in our experimental outcomes.

(E)-2-(Phenyldiazenyl)terephthalic acid is a solid organic compound containing both an azo functional group and aromatic carboxylic acid moieties. Its handling requires a comprehensive understanding of its potential hazards to mitigate risks effectively.

Hazard Identification and Risk Assessment: Understanding the "Why"

The foundation of safe laboratory practice is a thorough understanding of the substance's intrinsic hazards. (E)-2-(Phenyldiazenyl)terephthalic acid is classified with the following GHS hazard statements:

• H315: Causes skin irritation. [1] This indicates that direct contact with the skin can lead to inflammatory reactions.

• H319: Causes serious eye irritation. [1] This suggests that contact with the eyes can result in significant and potentially damaging irritation.

The assigned GHS pictogram is the GHS07 exclamation mark, with the signal word "Warning," reinforcing the irritant nature of the chemical.[1]

Given its classification as a solid, a primary route of exposure is through the inhalation of dust particles, which can cause respiratory irritation.[2][3] Furthermore, as an azo compound, it is prudent to handle it as potentially harmful and to be aware that some azo dyes are considered potential carcinogens.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to prevent exposure through skin contact, eye contact, and inhalation. The following table summarizes the recommended PPE for handling (E)-2-(Phenyldiazenyl)terephthalic acid.

Protection Type	Specific Recommendations	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from dust particles that can cause serious irritation (H319).[3][5]
Hand Protection	Nitrile or neoprene gloves.	To prevent skin contact and subsequent irritation (H315).[6][7][8]
Body Protection	Laboratory coat or disposable coveralls.	To protect skin and clothing from contamination with the solid powder.[3][5]
Respiratory Protection	NIOSH-approved particulate respirator (e.g., N95)	Recommended when handling the powder outside of a fume hood or when there is a potential for dust generation to prevent respiratory irritation.[5]

Safe Handling and Operational Workflow

Adherence to a stringent operational workflow is paramount for minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls

• Chemical Fume Hood: All weighing and handling of solid (E)-2-(Phenyldiazenyl)terephthalic acid should be conducted in a certified chemical fume hood to minimize the inhalation of airborne particles.

• Ventilation: Ensure adequate general laboratory ventilation to further reduce the potential for accumulation of airborne contaminants.[9]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that all necessary PPE is correctly worn. Prepare the work area within the chemical fume hood by covering the surface with absorbent paper.

• Weighing and Transfer: Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust, such as dropping the material from a height.

• In Case of a Spill:

  • If a small spill occurs, gently sweep up the solid material, avoiding dust creation, and place it in a designated hazardous waste container.[10]

  • Clean the spill area with a damp cloth, and dispose of the cloth in the hazardous waste container.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[3] Clean all equipment used.

The following diagram illustrates the logical workflow for the safe handling of (E)-2-(Phenyldiazenyl)terephthalic acid.

Safe Handling Workflow

Disposal Plan: Environmental Responsibility

Proper disposal of (E)-2-(Phenyldiazenyl)terephthalic acid and any contaminated materials is a critical aspect of its life cycle management in the laboratory.

• Waste Classification: As an azo compound, all waste containing (E)-2-(Phenyldiazenyl)terephthalic acid should be treated as hazardous chemical waste.[4]

• Containerization:

  • Solid Waste: Collect all contaminated disposable materials (e.g., gloves, weighing paper, absorbent pads) in a designated, clearly labeled, and sealed hazardous waste container.

  • Solutions: If the compound is dissolved, collect the solution in a separate, properly labeled hazardous waste container.

• Disposal Procedure:

  • Ensure all waste containers are securely sealed and properly labeled with "Hazardous Waste" and the full chemical name.

  • Store the waste in a designated satellite accumulation area.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed waste management contractor.

  • Crucially, do not dispose of this chemical down the drain. [4]

The following diagram outlines the decision-making process for the proper disposal of (E)-2-(Phenyldiazenyl)terephthalic acid.

Disposal Decision Workflow

By adhering to these detailed procedures, researchers can confidently and safely handle (E)-2-(Phenyldiazenyl)terephthalic acid, ensuring both personal safety and environmental responsibility.

References

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• BradyID. (2022, September 4). GHS Hazard Statements - List, Codes & Implementation. Retrieved from [Link]

• ChemSafetyPro. (2016, January 6). GHS Hazard Statement List. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). GHS Classification Summary. PubChem. Retrieved from [Link]

• MSDS Europe. (2020, October 17). Full collection of Hazard statements. Retrieved from [Link]

• Department of Chemistry and Chemical Biology. (2021, February 16). Standard Operating Procedure Safe Handling of Azido Compounds. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Waste from the Production Of Dyes and Pigments Listed as Hazardous. Retrieved from [Link]

• United Nations Economic Commission for Europe. (n.d.). Annex 3 Codification of hazard statements, codification and use of precautionary statements and examples of precautionary pictograms. Retrieved from [Link]

• GSC Online Press. (2025, July 5). An overview of azo dyes environmental impacts. Retrieved from [Link]

• AZoCleantech. (2025, September 29). Eco-Friendly Solution for Toxic Azo Dyes in Wastewater. Retrieved from [Link]

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• RecSupply. (n.d.). Safety Data Sheet. Retrieved from [Link]

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